Luteolin-7,3-diglucoside

Core Science & Biosynthesis

Chemo-Structural Profiling of Luteolin-7,3'-Di-O-Glucoside: A Technical Monograph

Abstract

This technical guide provides a comprehensive structural and functional analysis of Luteolin-7,3'-di-O-glucoside (often abbreviated in literature as Luteolin-7,3-diglucoside).[1][2] While the aglycone luteolin is ubiquitous in the flavonoid family, this specific diglycoside exhibits distinct solubility profiles and pharmacokinetics due to the dual glycosylation at the A-ring (C7) and B-ring (C3').[1][2] This monograph details its chemical architecture, molecular weight calculations, validated isolation workflows, and therapeutic potential in ocular and microbial pathology.[1][2]

Chemical Architecture & Nomenclature

Structural Disambiguation

The user query specified "Luteolin-7,3-diglucoside."[1][2][3][4] In strict IUPAC flavonoid nomenclature, the B-ring positions are designated with primed numbers (2' to 6').[1][2] As luteolin (a flavone) lacks a hydroxyl group at the C3 position of the C-ring, the glycosylation site is chemically assigned to the 3'-hydroxyl on the B-ring.[1][2] Therefore, this guide addresses Luteolin-7,3'-di-O-glucoside .

Molecular Composition

The molecule consists of a luteolin backbone (

) conjugated with two -D-glucopyranose moieties ( ) via glycosidic bonds.[1][2]

Reaction Logic for Molecular Weight:

[1][2]

Physicochemical Data Table

Property	Value	Technical Note
IUPAC Name	7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-[4-hydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]chromen-4-one	Defines stereochemistry of glucose moieties.[1][2][5]
Molecular Formula		Confirmed via elemental analysis.[1][2]
Average Mass	610.52 g/mol	Used for gravimetric preparation.[1][2]
Monoisotopic Mass	610.1534 Da	Critical for HR-MS identification ( target).[1][2]
Solubility	DMSO (>10 mg/mL), Methanol (Moderate), Water (Low/Moderate)	Higher polarity than aglycone due to glucose units.[1][2]
Appearance	Yellow crystalline powder	Typical of flavone glycosides.[1][2]
UV Maxima	~255 nm (Band II), ~350 nm (Band I)	Band I hypsochromic shift indicates 3'-substitution.[1][2]

Structural Logic Diagram

The following diagram illustrates the assembly of the molecule, highlighting the glycosidic linkages that define its polarity and mass.[1][2]

Figure 1: Structural assembly logic showing the condensation of glucose units at the C7 and C3' positions, resulting in the final molecular weight of 610.52 Da.[1][2]

Analytical Characterization (MS & NMR)[1][2][6][7]

To validate the identity of Luteolin-7,3'-di-O-glucoside in a sample, researchers must rely on specific spectral fingerprints.[1]

Mass Spectrometry (LC-MS/MS)

• Ionization Mode: Negative Electrospray Ionization (ESI-).[1][2]

• Precursor Ion:

  609.15 .[1][2]

• Fragmentation Pattern:

  • Primary Loss: Loss of one glucose unit (-162 Da) yields

    447 (Luteolin-glucoside).[1][2]

  • Secondary Loss: Loss of second glucose unit (-162 Da) yields

    285 (Luteolin aglycone).[1][2]

  • Diagnostic: The abundance ratio of the fragments can help distinguish between 7,3'-diglucoside and 7,4'-diglucoside isomers, though NMR is preferred for definitive positional assignment.[1][2]

Nuclear Magnetic Resonance (NMR)

• Solvent: DMSO-

  .

• Key Shift: The H-3 proton of the C-ring appears as a singlet around

  6.7-6.9 ppm.[1]

• Glycosylation Evidence: The presence of two anomeric proton signals (doublets,

  Hz) confirms the -configuration of two glucose moieties.[1][2] A downfield shift of the C3' carbon signal (relative to luteolin) confirms substitution at that specific position.[1][2]

Isolation and Purification Protocol

Objective: Isolate high-purity Luteolin-7,3'-di-O-glucoside from plant biomass (e.g., Reseda luteola or Luffa cylindrica).[1][2]

Methodological Principles

This protocol utilizes a "polarity-step" gradient.[1][2] Since the diglucoside is significantly more polar than the aglycone, we remove lipophilic contaminants first, then elute the target glycoside using a polar mobile phase.[1][2]

Step-by-Step Workflow

• Extraction: Macerate dried plant material in 70% MeOH (aq) for 48 hours. Filter and concentrate under reduced pressure (Rotavap) at <40°C to prevent hydrolysis.[1][2]

• Liquid-Liquid Partitioning:

  • Suspend crude extract in water.[1][2]

  • Wash with n-Hexane (removes lipids/chlorophyll).[1][2]

  • Wash with Chloroform (removes non-polar aglycones).[1][2]

  • Extract aqueous layer with n-Butanol (captures glycosides).[1][2]

• Chromatographic Isolation (Polyamide Column):

  • Load n-Butanol fraction onto a Polyamide 6 column.[1][2]

  • Elute with Water

    Methanol gradient.[1][2]

  • The diglucoside typically elutes in 30-50% Methanol fractions (monitor via TLC/HPLC).[1][2]

• Final Purification (RP-HPLC):

  • Column: C18 Semi-preparative (

    ).[1][2]

  • Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.[1][2]

  • Gradient: 15% B to 35% B over 30 minutes.

Protocol Visualization

Figure 2: Isolation workflow emphasizing the polarity-based separation required to isolate the diglycoside from the crude matrix.

Therapeutic Potential & Mechanisms[2][8]

Drug development professionals investigate Luteolin-7,3'-di-O-glucoside for its improved bioavailability compared to the aglycone and specific biological activities.[1][2]

Ocular Pharmacology (Cataract Inhibition)

Research indicates that Luteolin-7,3'-di-O-glucoside significantly inhibits cataract formation in ovine models.[1][2][6]

• Mechanism: Inhibition of oxidative stress within the lens and modulation of aldose reductase activity (preventing sorbitol accumulation).[1][2]

Antimicrobial Activity

The compound has demonstrated specific activity against Ureaplasma urealyticum (clinical strains), with MIC values ranging from 0.48 to 1.95 µM, making it a potent candidate for treating urogenital infections where antibiotic resistance is a concern.[1][2]

Bioavailability Note

While aglycones (luteolin) are often poorly absorbed, the diglucoside form increases water solubility.[1][2] However, for systemic activity, it often requires hydrolysis by cytosolic

-glucosidases (CBG) or Lactase-phlorizin hydrolase (LPH) in the small intestine to release the active aglycone.[1][2][7]

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 5490298, Luteolin 3',7-diglucoside.[1][2] Retrieved from [Link]

• MassBank Europe. Mass Spectrum of Luteolin-7,3'-diglucoside (Accession: MSBNK-BS-BS003234).[1][2] Retrieved from [Link][1][2]

Sources

• 1. Luteolin 3',7-diglucoside | C27H30O16 | CID 5490298 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Showing Compound Luteolin 7-diglucoside (FDB018933) - FooDB [foodb.ca]
• 3. Luteolin 7,3'-di-O-glucuronide | C27H26O18 | CID 15372480 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Luteolin 7,3'-diglucoside | C27H30O16 | CID 44258089 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. abmole.com [abmole.com]
• 7. Anti-Inflammatory and Active Biological Properties of the Plant-Derived Bioactive Compounds Luteolin and Luteolin 7-Glucoside [mdpi.com]

Luteolin-7,3'-Diglucoside in Ophthalmology: A Technical Guide to Its Biological Activity and Therapeutic Potential

This document provides an in-depth technical exploration of the biological activities of Luteolin-7,3'-diglucoside and its aglycone, Luteolin, within the context of ophthalmology. It is intended for researchers, scientists, and drug development professionals seeking to understand the mechanistic basis of these flavonoids' protective effects against various ocular pathologies. We will dissect the available evidence, propose robust experimental frameworks for future investigation, and delineate the key signaling pathways implicated in their therapeutic action.

Preamble: The Rationale for a Broader Investigation

Scientific inquiry into the specific biological activities of Luteolin-7,3'-diglucoside in ophthalmology reveals a promising but nascent field. The most direct evidence points towards its efficacy in mitigating cataractogenesis, as demonstrated in ex vivo models.[1][2] However, a comprehensive understanding of its potential across a wider range of ocular diseases requires a logical and scientifically justified expansion of our focus.

Flavonoid glycosides, such as Luteolin-7,3'-diglucoside, are frequently metabolized in vivo to their aglycone forms, which are often the primary bioactive molecules.[3] Therefore, to construct a thorough and predictive guide, we will extensively analyze the well-documented ocular activities of its core structure, Luteolin . This approach allows us to build a robust hypothesis for the therapeutic potential of Luteolin-7,3'-diglucoside, which likely acts as a prodrug, delivering the potent Luteolin aglycone to target ocular tissues. This guide is structured to bridge the current knowledge gap by integrating direct evidence with a detailed mechanistic analysis of the parent compound.

Section 1: Direct Evidence & Primary Application: Cataract Prevention

The formation of cataracts is fundamentally linked to oxidative stress, which leads to the denaturation and aggregation of crystalline proteins within the lens, causing opacification. The primary therapeutic rationale for using flavonoids in this context is their potent antioxidant capability.

Direct Evidence: Luteolin-7,3'-diglucoside has been shown to significantly inhibit the development of cataracts in isolated ovine lenses subjected to hypotonic stress, a model that mimics osmotic stress-induced cataractogenesis.[1][2] A 10 µM concentration of Luteolin-7,3'-diglucoside was effective in preventing lens opacification over a 24-hour period.[2]

Causality of Experimental Choice: The ex vivo lens culture model is a powerful tool for initial screening. It allows for the direct assessment of a compound's ability to protect the lens from a specific insult in a controlled environment, isolating the compound's effects from systemic metabolism and providing clear, quantifiable endpoints (i.e., lens transparency).

Further supporting this, studies on the aglycone, Luteolin, have demonstrated its ability to prevent selenite-induced cataracts in rat pups in vivo.[4] Luteolin treatment enhanced the activity of endogenous antioxidant enzymes, reduced levels of reactive oxygen species (ROS), and stabilized lens membrane integrity.[4] In models of diabetic cataracts, Luteolin administration decreased levels of the oxidative stress marker malondialdehyde (MDA) while increasing the levels of glutathione (GSH) and the activity of glutathione peroxidase (GPx) in the lens.[5]

Section 2: The Bioactive Aglycone: Luteolin's Broad-Spectrum Ocular Activity

The therapeutic potential of Luteolin-7,3'-diglucoside in ophthalmology is significantly broadened when considering the extensive research on its aglycone, Luteolin. Oxidative stress and inflammation are common pathological drivers in a multitude of debilitating eye diseases, and Luteolin has been shown to modulate the core pathways that govern these processes.

Age-Related Macular Degeneration (AMD)

Dry AMD, which accounts for 85-90% of AMD cases, is characterized by the progressive atrophy of retinal pigment epithelial (RPE) cells, driven largely by chronic oxidative stress.[6][7] Luteolin has emerged as a promising protective agent for these critical cells.

• Mechanism of Action: Luteolin protects ARPE-19 cells (a human RPE cell line) from oxidative damage induced by agents like sodium iodate or hydrogen peroxide.[6][8] Its protective effects are multifaceted: it enhances the viability of damaged RPE cells, significantly decreases intracellular ROS levels, and restores mitochondrial membrane potential.[6][9] This mitochondrial protection is critical, as RPE cells have high metabolic demands, and mitochondrial dysfunction is a key event in AMD pathogenesis.

• Key Signaling Pathways: Luteolin's protective action is mediated through the modulation of several critical signaling pathways.

  • Nrf2 Pathway: It activates the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, a master regulator of the antioxidant response.[8]

  • SIRT1/P53 Pathway: Luteolin inhibits high glucose-induced oxidative stress in ARPE-19 cells via the SIRT1/P53 pathway.[6]

  • AKT/GSK-3β Pathway: It has also been shown to regulate the AKT/GSK-3β pathway.[8]

  • Core Therapeutic Targets: Network pharmacology analyses have identified TP53, TNF, IL6, AKT1, BCL2, STAT3, JUN, and CASP3 as core targets in Luteolin's action against AMD.[6][9]

Diabetic Retinopathy (DR)

DR is a leading microvascular complication of diabetes, where chronic hyperglycemia fosters an environment of oxidative stress and inflammation in the retina.[10] Luteolin's known anti-inflammatory and antioxidant properties make it a strong candidate for DR intervention.[10][11] In animal models of diabetes, Luteolin not only improves systemic markers like blood glucose and insulin levels but also exerts direct anti-inflammatory and antioxidative effects within the eye.[12]

Glaucoma

Glaucoma is a neurodegenerative disease characterized by the progressive loss of retinal ganglion cells (RGCs) and damage to the optic nerve, often associated with elevated intraocular pressure (IOP).[13] Luteolin has demonstrated both neuroprotective and ocular hypotensive effects in rabbit models of glaucoma.[13][14] It has been shown to significantly inhibit IOP in both acute and chronic glaucoma models while scavenging free radicals that would otherwise damage RGCs.[14]

Summary of Luteolin's Ocular Bioactivities

Ophthalmic Condition	Model System	Key Findings	References
Cataracts	Ex vivo ovine lens; In vivo rat models	Inhibits lens opacification; Increases antioxidant enzymes (GSH, GPx); Reduces oxidative stress (ROS, MDA).	[1][2][4][5]
Age-Related Macular Degeneration (AMD)	In vitro ARPE-19 cells	Protects RPE cells from oxidative stress; Reduces ROS; Restores mitochondrial function; Modulates Nrf2, SIRT1/P53 pathways.	[6][8][9]
Diabetic Retinopathy (DR)	In vivo mouse models	Improves systemic glucose/insulin levels; Exhibits retinal anti-inflammatory and antioxidant effects.	[10][11]
Glaucoma	In vivo rabbit models	Reduces intraocular pressure (IOP); Provides neuroprotection to retinal ganglion cells; Reduces oxidative stress.	[13][14]
Corneal Injury	In vivo rat models	Mitigates cytokine- and chemokine-mediated inflammatory responses following corneal alkali burns.	[6]

Section 3: Methodologies for Evaluating Ocular Bioactivity

To rigorously assess the therapeutic potential of Luteolin-7,3'-diglucoside, a multi-tiered experimental approach is required. The following protocols are designed as self-validating systems, where each step provides a clear, quantifiable output that informs the next stage of the investigation.

Protocol 1: In Vitro Oxidative Stress and Rescue in ARPE-19 Cells

Objective: To quantify the cytoprotective effect of Luteolin-7,3'-diglucoside against oxidative stress in human retinal pigment epithelial cells.

Methodology:

• Cell Culture: Culture ARPE-19 cells in DMEM/F-12 medium supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

• Seeding: Seed cells into 96-well plates at a density of 1x10⁴ cells/well and allow them to adhere for 24 hours.

• Pre-treatment: Replace the medium with fresh serum-free medium containing various concentrations of Luteolin-7,3'-diglucoside (e.g., 1, 5, 10, 25, 50 µM) and a vehicle control (e.g., 0.1% DMSO). Incubate for 2-4 hours. Causality: This pre-incubation allows the compound to be taken up by the cells and to prime any protective cellular mechanisms before the insult.

• Oxidative Insult: Add H₂O₂ (e.g., 200-500 µM) or sodium iodate to all wells except the negative control group. Incubate for 24 hours. Self-Validation: A positive control (insult only) must show a significant reduction in viability (~50%) compared to the negative control (cells only).

• Viability Assessment (CCK-8 Assay):

  • Remove the medium and wash cells with PBS.

  • Add 100 µL of fresh medium and 10 µL of Cell Counting Kit-8 (CCK-8) solution to each well.

  • Incubate for 1-2 hours at 37°C until a visible color change occurs.

  • Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the untreated control group. Plot a dose-response curve to determine the EC₅₀.

Workflow for in vitro RPE cell protection assay.

Protocol 2: Intracellular ROS Measurement

Objective: To directly measure the antioxidant capacity of Luteolin-7,3'-diglucoside within cells.

Methodology:

• Follow steps 1-4 from Protocol 1, using a black, clear-bottom 96-well plate.

• Probe Loading: After the 24-hour insult, remove the medium and wash the cells with warm PBS.

• Add 100 µL of 10 µM 2',7'-dichlorofluorescin diacetate (DCFH-DA) solution to each well. Incubate for 30 minutes at 37°C in the dark. Causality: DCFH-DA is a cell-permeable probe that is de-esterified intracellularly and then oxidized by ROS to the highly fluorescent DCF.

• Measurement: Wash the cells again with PBS to remove excess probe. Add 100 µL of PBS to each well.

• Measure fluorescence using a microplate reader with excitation at 485 nm and emission at 535 nm.

• Data Analysis: Normalize the fluorescence of treated groups to the "insult only" control group to quantify the percentage reduction in ROS.

Protocol 3: Ex Vivo Lens Opacification Model

Objective: To assess the direct anti-cataractogenic effect of Luteolin-7,3'-diglucoside on an intact lens.

Methodology:

• Lens Extraction: Aseptically extract lenses from ovine or bovine eyes obtained from a local abattoir.

• Culture Setup: Place each lens in an individual well of a 24-well plate containing 2 mL of sterile Tyrode's solution (isotonic control) or a hypotonic buffer (e.g., 45% hypotonic Hepes buffered solution) to induce osmotic stress.

• Treatment: To the hypotonic buffer wells, add Luteolin-7,3'-diglucoside to achieve the desired final concentrations (e.g., 1, 10, 50 µM). Include a vehicle control.

• Incubation: Incubate the plates at 37°C for 24-48 hours.

• Assessment:

  • Visual Documentation: Photograph each lens at regular intervals (e.g., 0, 12, 24 hours) against a grid background to visually assess opacification.

  • Biochemical Analysis: At the end of the experiment, homogenize the lenses to measure levels of antioxidant enzymes (GPx, SOD), protein aggregation, and calcium levels as described in relevant literature.[4]

• Data Analysis: Score the lens opacity based on a standardized scale. Compare biochemical markers between the control, insult, and treated groups using ANOVA.

Section 4: Key Signaling Pathways and Future Directions

The protective effects of Luteolin are mediated by its ability to intervene in key signaling cascades that regulate cellular stress and inflammation. Based on the extensive data for the aglycone, we can hypothesize a primary mechanism of action for Luteolin-7,3'-diglucoside in ocular cells.

Hypothesized signaling pathways for Luteolin in RPE cells.

Future Directions:

• Pharmacokinetics: The most critical next step is to investigate the ocular pharmacokinetics of Luteolin-7,3'-diglucoside. It is essential to determine its ability to penetrate ocular tissues and to confirm whether it is converted to Luteolin in situ.

• Head-to-Head Comparison: A direct comparison of the efficacy of Luteolin-7,3'-diglucoside versus Luteolin in the described in vitro and in vivo models would elucidate whether the glycoside form offers advantages in terms of bioavailability, stability, or targeted delivery.

• Advanced In Vivo Studies: Progressing to more complex, chronic disease models, such as genetic models of retinitis pigmentosa or long-term diabetic models, will be crucial for validating its therapeutic potential for chronic ocular diseases.

• Formulation Development: Given the poor water solubility of many flavonoids, research into novel delivery formulations (e.g., eye drops, intravitreal injections, nanoparticles) will be paramount for clinical translation.[3]

Conclusion

While direct research on Luteolin-7,3'-diglucoside in ophthalmology is currently focused on its anti-cataract properties, a comprehensive analysis of its bioactive aglycone, Luteolin, reveals a powerful therapeutic potential across a spectrum of oxidative and inflammatory eye diseases, including AMD, diabetic retinopathy, and glaucoma. Its demonstrated ability to protect retinal cells, mitigate oxidative stress, and reduce inflammation through key signaling pathways like Nrf2 and STAT3 provides a strong scientific foundation for its further development. The experimental protocols and future research directions outlined in this guide offer a clear and robust framework for advancing Luteolin-7,3'-diglucoside from a promising natural compound to a potential clinical candidate in the fight against vision loss.

References

Sources

• 1. abmole.com [abmole.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Frontiers | Luteolin: exploring its therapeutic potential and molecular mechanisms in pulmonary diseases [frontiersin.org]
• 4. Luteolin Supplementation Prevents Selenite-Induced Cataractogenesis in Sprague Dawley Rat Pups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of luteoin in delaying cataract in STZ-induced diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanistic analysis of luteolin in mitigating dry age-related macular degeneration through network pharmacology and experimental validation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Luteolin Alleviates Epithelial-Mesenchymal Transformation Induced by Oxidative Injury in ARPE-19 Cell via Nrf2 and AKT/GSK-3β Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | Targeting mitophagy in diabetic retinopathy: novel insights into SQSTM1/BNIP3L pathway regulated by luteolin [frontiersin.org]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Anti-diabetic effects of luteolin and luteolin-7-O-glucoside on KK-A(y) mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. e-century.us [e-century.us]
• 14. researchgate.net [researchgate.net]

Technical Guide: Luteolin-7,3'-diglucoside vs. Luteolin-7-O-glucoside

Comparative Analysis of Structural Dynamics, Pharmacokinetics, and Therapeutic Applications [1][2]

Executive Summary

This technical guide provides a rigorous comparison between Luteolin-7-O-glucoside (Cynaroside) and its disaccharide variant, Luteolin-7,3'-diglucoside .[1][2][3] While both compounds serve as glycosidic precursors to the bioactive aglycone luteolin, they exhibit distinct physicochemical properties and pharmacological profiles.[3]

• Luteolin-7-O-glucoside is the industry standard for general anti-inflammatory and antioxidant applications, characterized by well-defined hydrolysis kinetics and broad distribution in medicinal plants like Cynara scolymus (Artichoke) and Lonicera japonica.[1][2][3]

• Luteolin-7,3'-diglucoside is a specialized, high-polarity variant found in Luffa cylindrica and Vicia species.[1][2][3] Its unique "double-sugar" structure confers superior water solubility and specific activity against ocular pathologies (cataracts) via aldose reductase inhibition, distinguishing it from the monoglucoside.[1][2][3]

Chemical Identity & Structural Dynamics

The addition of a second glucose moiety at the 3' position of the B-ring significantly alters the molecular footprint and polarity of the diglucoside compared to the monoglucoside.

Feature	Luteolin-7-O-glucoside (Cynaroside)	Luteolin-7,3'-diglucoside
CAS Number	5373-11-5	52187-80-1
Molecular Formula	C₂₁H₂₀O₁₁	C₂₇H₃₀O₁₆
Molecular Weight	448.38 g/mol	610.52 g/mol
Glycosylation Sites	Position 7 (A-ring)	Position 7 (A-ring) & Position 3' (B-ring)
Polarity	Moderate (Amphiphilic)	High (Hydrophilic)
Solubility (Water)	Low to Moderate (~0.0012 mg/mL)*	High (Enhanced by 3'-OH glycosylation)
Primary Sources	Artichoke, Honeysuckle, Chrysanthemum	Luffa cylindrica, Vicia spp., Reseda luteola

*Solubility data varies by crystalline form; diglucosides generally exhibit >100x aqueous solubility compared to monoglucosides.[1]

Structural Impact on Steric Hindrance

• Cynaroside: The single glucose at C7 shields the A-ring hydroxyl but leaves the catechol moiety (3',4'-OH) on the B-ring exposed.[1][2][3] This exposed catechol group is critical for direct antioxidant radical scavenging.[2][3]

• Diglucoside: The additional glucose at C3' blocks one half of the catechol group.[2][3] This steric bulk reduces immediate radical scavenging capacity in vitro but protects the B-ring from premature metabolic conjugation (e.g., methylation) until hydrolysis occurs.[1][2][3]

Pharmacokinetics: Absorption and Hydrolysis Pathways

The bioavailability of these compounds is governed by their hydrolysis rates.[2][3] Neither glycoside is absorbed intact in significant quantities; they must be hydrolyzed to the aglycone (luteolin) by

-glucosidases.[1][2][3]

Mechanism of Action

• Luteolin-7-O-glucoside: Rapidly hydrolyzed by Lactase Phlorizin Hydrolase (LPH) at the brush border of the small intestine.[1][2][3] The resulting aglycone passively diffuses into enterocytes.[2][3]

• Luteolin-7,3'-diglucoside: Requires a two-step hydrolysis.[1][2][3] The steric bulk at the 3' position may delay interaction with LPH, potentially shifting absorption distally towards the colon where cytosolic

  -glucosidase (CBG) or colonic microbiota play a larger role.[1][2][3]

Metabolic Pathway Visualization

The following diagram illustrates the stepwise biotransformation required to activate the diglucoside.

Figure 1: Stepwise enzymatic hydrolysis of Luteolin-7,3'-diglucoside to the bioactive aglycone.[1][2][3]

Pharmacodynamics & Therapeutic Applications

While the aglycone is the ultimate effector for systemic issues, the glycosides themselves possess distinct local activities before hydrolysis.[3]

A. Inflammation & Systemic Health (Cynaroside Dominance) [1][2][3]

• Target: STAT3 Signaling & NF-

  B.

• Mechanism: Cynaroside is a potent prodrug for systemic inflammation.[2][3] Once hydrolyzed to luteolin, it inhibits the phosphorylation of STAT3, reducing the expression of pro-inflammatory cytokines (IL-6, IL-22).

• Use Case: Rheumatoid arthritis, vascular inflammation, and general antioxidant supplementation.[3]

B. Ocular Health & Enzyme Inhibition (Diglucoside Dominance)

• Target: Aldose Reductase (AR).

• Mechanism: The diglucoside has been identified as a specific inhibitor of aldose reductase, the rate-limiting enzyme in the polyol pathway. By blocking the conversion of glucose to sorbitol, it prevents osmotic stress in the lens.[3]

• Advantage: Its high water solubility allows for potential topical (eye drop) formulation, whereas the lipophilic aglycone would precipitate.[3]

• Use Case: Prevention of diabetic cataracts and inhibition of Ureaplasma urealyticum.[3]

Analytical Methodologies

Differentiation of these two compounds requires precise HPLC-MS workflows due to their shared aglycone core.[2][3]

HPLC Separation Protocol

• Column: C18 Reverse Phase (e.g., 250 mm x 4.6 mm, 5

  m).[3][4]

• Mobile Phase:

  • Solvent A: 0.2% Phosphoric Acid or 0.1% Formic Acid in Water.[2][3]

  • Solvent B: Acetonitrile or Methanol.[2][3]

• Gradient: 10-40% B over 20 minutes.

• Detection: UV at 350 nm (Characteristic Flavone Band II).[1][2][3][5][6]

Compound	Predicted Retention Order	Mass Spec (ESI-) [M-H]⁻
Luteolin-7,3'-diglucoside	Elutes First (High Polarity)	609 m/z
Luteolin-7-O-glucoside	Elutes Second (Medium Polarity)	447 m/z
Luteolin (Aglycone)	Elutes Last (Low Polarity)	285 m/z

Experimental Workflow: Enzymatic Hydrolysis Assay

To verify the identity of the diglucoside, a sequential hydrolysis assay is recommended:

• Preparation: Dissolve 1 mg of isolated diglucoside in 1 mL acetate buffer (pH 5.0).

• Initiation: Add 10 units of

  -glucosidase (from almonds). Incubate at 37°C.

• Sampling: Aliquot at T=0, T=30 min, T=120 min.

• Analysis: Inject into HPLC.

  • Result: You should observe the disappearance of the 609 m/z peak, the transient appearance of the 447 m/z peak (monoglucoside), and the final accumulation of the 285 m/z peak (aglycone).[3]

References

• Anti-Inflammatory Mechanisms: Palombo, R. et al. (2019).[2][3] "Luteolin-7-O-β-d-Glucoside Inhibits Cellular Energy Production Interacting with HEK2 in Keratinocytes."[1][2][3] International Journal of Molecular Sciences.

• Pharmacokinetics & Absorption: Li, L.C. et al. (2015).[2][3] "Isolation of Luteolin and Luteolin-7-O-glucoside from Dendranthema morifolium Ramat Tzvel and Their Pharmacokinetics in Rats." Journal of Agricultural and Food Chemistry.

• Aldose Reductase & Cataracts: Daoudi, N.E. et al. (2022).[2][3] "Natural aldose reductase inhibitors for treatment and prevention of diabetic cataract: A review." Herba Polonica.

• Chemical Properties & Solubility: PubChem Compound Summary for CID 5490298 (Luteolin 3',7-diglucoside) and CID 5280637 (Luteolin-7-O-glucoside). [1][2][3]

• Biotransformation: Xu, T. et al. (2022).[2][3] "Glycosylation of luteolin in hydrophilic organic solvents and structure–antioxidant relationships of luteolin glycosides." RSC Advances.

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• 3. Luteolin 7-gentiobioside | C27H30O16 | CID 14032967 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. LC determination of luteolin-7-O-β-D-glucoside and apigenin-7-O-β-D-glucoside in rat plasma after administration of Humulus scandens extract and its application to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. LC determination of luteolin-7-O-β-D-glucoside and apigenin-7-O-β-D-glucoside in rat plasma after administration of Humulus scandens extract and its application to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Introduction: The Critical Role of Unambiguous Chemical Identification in Scientific Research

An In-Depth Technical Guide to the Synonyms and Identification of Luteolin-7,3'-diglucoside for Researchers, Scientists, and Drug Development Professionals

In the realms of chemical research and drug development, the precise and unambiguous identification of a chemical entity is paramount. The ability to differentiate between closely related isomers can mean the difference between a groundbreaking discovery and a failed experiment. This guide focuses on Luteolin-7,3'-diglucoside, a flavonoid glycoside of significant interest for its potential therapeutic properties. We will delve into the various synonyms and identifiers used for this compound in major chemical databases, providing a comprehensive resource for researchers to navigate the complexities of chemical nomenclature. Understanding these identifiers is not merely an academic exercise; it is a foundational skill for ensuring the accuracy, reproducibility, and integrity of scientific research.

The Structural Landscape: Luteolin and its Glycosidic Derivatives

Luteolin is a naturally occurring flavone, a class of flavonoids, characterized by a C6-C3-C6 backbone. Its structure features hydroxyl groups at positions 5, 7, 3', and 4'. The biological activity and physicochemical properties of luteolin can be significantly altered by glycosylation, the attachment of sugar moieties. The position and number of these sugar groups give rise to a variety of luteolin glycosides.

This guide specifically addresses Luteolin-7,3'-diglucoside , where two glucose molecules are attached to the luteolin backbone at the 7 and 3' positions. It is crucial to distinguish this from other related compounds such as Luteolin-7-O-glucoside, which has only one glucose unit at the 7th position. The prime symbol (') in 3'-diglucoside indicates that the glucose is attached to the 3rd position of the B-ring of the flavonoid structure.

Figure 1: Hierarchical relationship of Luteolin and its glucosides.

Navigating the Maze of Synonyms: A Comprehensive Database Cross-Reference

A single chemical compound can be known by numerous names and identifiers across different databases and publications. This can create confusion and hinder effective literature and database searches. Below is a comprehensive table of synonyms and identifiers for Luteolin-7,3'-diglucoside.

Identifier Type	Value	Source / Database
Preferred Name	Luteolin-7,3'-diglucoside	Common Usage
IUPAC Name	5-hydroxy-2-[4-hydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one	PubChem[1]
CAS Registry Number	52187-80-1	Chemical Abstracts Service
PubChem CID	5490298	PubChem[1]
ChEBI ID	CHEBI:167535	Chemical Entities of Biological Interest (ChEBI)
ChemSpider ID	24843695	ChemSpider[2]
KEGG ID	C03951 (for the related Luteolin 7-O-glucoside)	Kyoto Encyclopedia of Genes and Genomes (KEGG)[3]
Other Synonyms	Luteolin-3',7-di-O-glucoside	PubChem[1]
7-(β-D-Glucopyranosyloxy)-2-(3-(β-D-glucopyranosyloxy)-4-hydroxyphenyl)-5-hydroxy-4H-1-benzopyran-4-one	PubChem[1]
Luteolin-7,3'-di-O-gflucoside	PubChem[1]

The Power of the CAS Registry Number

Among the various identifiers, the CAS Registry Number (CAS RN) holds a special significance. Assigned by the Chemical Abstracts Service, a division of the American Chemical Society, a CAS RN is a unique numerical identifier for a specific chemical substance.[4][5] Unlike names, which can be ambiguous, a CAS RN is a constant and reliable identifier across different languages and naming conventions. For regulatory submissions, safety data sheets (SDS), and patent applications, the CAS RN is the universally accepted standard for unambiguous chemical identification.[6][7]

Decoding the IUPAC Name: A Systematic Approach

The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic method for naming chemical compounds.[8][9][10] While the full IUPAC name for Luteolin-7,3'-diglucoside is lengthy, understanding its components is key to deciphering its structure. The naming process for a flavonoid glycoside generally follows these steps:

• Identify the Parent Aglycone: The core structure is "chromen-4-one," which is the flavone backbone.

• Locate and Name Substituents on the Aglycone:

  • "5-hydroxy": A hydroxyl group at position 5.

  • "2-[...oxyphenyl]": A phenyl group attached at position 2.

  • "4-hydroxy-3-[...]": Hydroxyl and a substituent at positions 4 and 3 of the phenyl group, respectively.

• Name the Glycosidic Moieties: The sugar units are named as "[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]". This is the systematic name for a glucopyranosyl group.

• Specify the Linkage: The "oxy" indicates an O-glycosidic bond. The numbers preceding "oxy" (e.g., "7-[...oxy]") denote the attachment point on the aglycone.

Experimental Protocols for the Identification and Quantification of Luteolin-7,3'-diglucoside

The following section provides detailed, step-by-step methodologies for the extraction, identification, and quantification of Luteolin-7,3'-diglucoside from plant matrices.

Protocol 1: Extraction of Flavonoid Glycosides from Plant Material

Rationale: The choice of solvent is critical for the efficient extraction of flavonoids. A mixture of methanol or ethanol and water is often used because it can solubilize a wide range of moderately polar compounds like flavonoid glycosides.[11][12] Sonication is employed to disrupt plant cell walls, facilitating the release of the target compounds into the solvent.[13]

Methodology:

• Sample Preparation: Air-dry the plant material (e.g., leaves, flowers) at room temperature and grind it into a fine powder.

• Extraction: a. Weigh 10 g of the powdered plant material and place it in a flask. b. Add 100 mL of 80% aqueous methanol (v/v). c. Sonicate the mixture for 30 minutes at room temperature.[13] d. Centrifuge the mixture at 4000 rpm for 15 minutes and collect the supernatant. e. Repeat the extraction process on the plant residue two more times. f. Combine the supernatants.

• Solvent Removal: Evaporate the solvent from the combined supernatants under reduced pressure using a rotary evaporator to obtain the crude extract.

Protocol 2: Isolation and Purification by Column Chromatography

Rationale: Column chromatography is a widely used technique for separating compounds from a mixture based on their differential adsorption to a stationary phase.[14][15] Silica gel is a common stationary phase for the separation of moderately polar compounds. The elution is carried out with a solvent gradient of increasing polarity to separate compounds with different polarities.

Methodology:

• Column Packing: Prepare a silica gel column (230-400 mesh) using a suitable solvent system (e.g., a mixture of chloroform, methanol, and water).

• Sample Loading: Dissolve the crude extract in a minimal amount of the initial mobile phase and load it onto the column.

• Elution: Elute the column with a gradient of increasing solvent polarity (e.g., increasing the proportion of methanol in a chloroform/methanol/water mixture).[15]

• Fraction Collection: Collect fractions of the eluate.

• Analysis of Fractions: Analyze each fraction by thin-layer chromatography (TLC) to identify the fractions containing the target compound.

• Purification: Combine the fractions containing Luteolin-7,3'-diglucoside and further purify by recrystallization or preparative HPLC if necessary.

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• 3. Identification of luteolin-7-glucoside metabolites after oral administration and development of a method for their quantitative analysis | Adamov | Drug development & registration [pharmjournal.ru]
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• 15. iosrjournals.org [iosrjournals.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of Luteolin-7,3'-diglucoside from Plant Material

These comprehensive application notes provide researchers, scientists, and drug development professionals with a detailed guide to the extraction of Luteolin-7,3'-diglucoside from various plant matrices. This document emphasizes the scientific rationale behind protocol design, offering a comparative analysis of different extraction methodologies and detailed, step-by-step protocols for practical implementation.

Introduction to Luteolin-7,3'-diglucoside

Luteolin, a flavonoid of the flavone subclass, and its glycosides are widely distributed throughout the plant kingdom and are recognized for their significant pharmacological properties, including antioxidant, anti-inflammatory, and neuroprotective activities.[1][2] Luteolin-7,3'-diglucoside is a glycosylated form of luteolin, where two glucose molecules are attached to the luteolin backbone. This glycosylation significantly increases the molecule's polarity and water solubility compared to its aglycone form, a critical factor to consider when developing extraction and purification strategies. The primary objective of an optimized extraction protocol is to efficiently isolate this bioactive compound while preserving its structural integrity for downstream applications in research and drug development.

Pre-Extraction Considerations: The Foundation of a Successful Extraction

The success of any extraction protocol is heavily reliant on the initial preparation of the plant material. The following considerations are paramount for maximizing the yield and purity of Luteolin-7,3'-diglucoside.

Plant Material Selection and Preparation

The choice of plant material is the first critical step. Luteolin and its glycosides are found in a variety of plants, including those from the Asteraceae and Lamiaceae families.[3] It is essential to correctly identify the plant species and the specific part (e.g., leaves, flowers) that contains the highest concentration of the target compound.

Protocol for Plant Material Preparation:

• Harvesting: Harvest the desired plant parts during the appropriate season and time of day to ensure the highest concentration of bioactive compounds.

• Cleaning: Thoroughly wash the plant material with distilled water to remove any soil, debris, and surface contaminants.

• Drying: Dry the plant material to a constant weight to prevent enzymatic degradation and microbial growth. Shade drying or oven drying at a low temperature (40-50°C) is recommended to minimize the degradation of thermolabile compounds.

• Grinding: Grind the dried plant material into a fine powder (e.g., 40-60 mesh) to increase the surface area available for solvent penetration, thereby enhancing extraction efficiency.

Solvent Selection: A Matter of Polarity and Safety

The choice of solvent is dictated by the polarity of Luteolin-7,3'-diglucoside. As a diglucoside, it is a relatively polar molecule. Therefore, polar solvents are most effective for its extraction.

Table 1: Common Solvents for Flavonoid Glycoside Extraction

Solvent	Polarity Index	Advantages	Disadvantages
Methanol	5.1	High extraction efficiency for polar compounds.	Toxic.
Ethanol	4.3	Generally recognized as safe (GRAS), effective for a wide range of flavonoids.	Can extract a significant amount of chlorophyll.
Water	9.0	Non-toxic, inexpensive.	Can extract a wide range of water-soluble compounds, leading to a less pure extract.
Acetone	5.1	Good solvent for a range of flavonoids.	Flammable, can co-extract unwanted lipids.

Methanol and ethanol, often in aqueous mixtures (e.g., 70-80%), are frequently the solvents of choice for extracting flavonoid glycosides due to their ability to balance the solubilization of the target compound with manageable levels of co-extractants.[4]

Comparative Overview of Extraction Methodologies

The selection of an appropriate extraction method depends on factors such as the desired yield, extraction time, solvent consumption, and the stability of the target compound. This section provides a comparative overview of common extraction techniques for Luteolin-7,3'-diglucoside.

Caption: General workflow of different extraction methods.

Conventional Extraction Methods

Maceration involves soaking the powdered plant material in a solvent at room temperature for an extended period (hours to days) with occasional agitation.

• Principle: The solvent gradually penetrates the plant cells, dissolving the target compound until equilibrium is reached.

• Advantages: Simple, requires minimal specialized equipment, and is suitable for thermolabile compounds.

• Disadvantages: Time-consuming, requires large volumes of solvent, and may result in lower extraction yields compared to other methods.[1]

Soxhlet extraction is a continuous solid-liquid extraction method where the solvent is repeatedly cycled through the plant material.

• Principle: Freshly distilled hot solvent continuously washes over the sample, ensuring a high extraction efficiency due to the constant concentration gradient.

• Advantages: More efficient than maceration, requires less solvent.

• Disadvantages: The prolonged exposure to heat can lead to the degradation of thermolabile compounds.[5]

Modern Extraction Techniques

UAE utilizes high-frequency sound waves to disrupt the plant cell walls, enhancing solvent penetration and mass transfer.

• Principle: The acoustic cavitation creates micro-jets and shockwaves that break down the cell structure, facilitating the release of intracellular compounds.

• Advantages: Reduced extraction time (typically 15-60 minutes), lower solvent consumption, and increased extraction yield compared to conventional methods.[4][6] It is also generally performed at lower temperatures, minimizing thermal degradation.

• Disadvantages: The efficiency can be affected by the viscosity of the solvent and the geometry of the extraction vessel.

MAE employs microwave energy to heat the solvent and the plant material, leading to the rapid extraction of the target compound.

• Principle: Microwaves cause the polar molecules within the plant cells to oscillate, generating heat and pressure that ruptures the cell walls and releases the intracellular contents.

• Advantages: Extremely fast extraction times (minutes), reduced solvent usage, and high extraction efficiency.[7][8]

• Disadvantages: Requires specialized microwave equipment, and localized overheating can potentially degrade thermolabile compounds if not carefully controlled.

Table 2: Comparison of Extraction Methods for Flavonoids

Method	Extraction Time	Solvent Consumption	Yield	Temperature
Maceration	Long (hours-days)	High	Lower	Ambient
Soxhlet	Moderate (hours)	Moderate	Moderate-High	High
UAE	Short (minutes)	Low	High	Low-Moderate
MAE	Very Short (minutes)	Low	High	Moderate-High

Detailed Extraction and Purification Protocols

The following protocols provide detailed, step-by-step methodologies for the extraction and purification of Luteolin-7,3'-diglucoside.

Protocol 1: Ultrasound-Assisted Extraction (UAE) - Recommended for High Efficiency and Compound Stability

This protocol is recommended for its high efficiency, reduced processing time, and lower operating temperatures, which helps in preserving the integrity of Luteolin-7,3'-diglucoside.

Materials and Equipment:

• Powdered plant material

• 70% Ethanol (v/v) in distilled water

• Ultrasonic bath or probe sonicator

• Beaker or flask

• Filter paper (Whatman No. 1 or equivalent)

• Rotary evaporator

• Centrifuge

Procedure:

• Extraction:

  • Weigh 10 g of the powdered plant material and place it in a 250 mL beaker.

  • Add 100 mL of 70% ethanol. The solid-to-liquid ratio can be optimized, but 1:10 (w/v) is a good starting point.

  • Place the beaker in an ultrasonic bath.

  • Sonicate for 30 minutes at a controlled temperature (e.g., 40°C).[6]

  • After sonication, filter the mixture through Whatman No. 1 filter paper.

  • Collect the filtrate (crude extract).

  • For exhaustive extraction, the residue can be re-extracted two more times with fresh solvent.

• Solvent Removal:

  • Combine the filtrates from all extractions.

  • Concentrate the crude extract under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain a concentrated extract.

Protocol 2: Maceration - A Simple, Low-Cost Alternative

This protocol is suitable for laboratories without access to specialized equipment.

Materials and Equipment:

• Powdered plant material

• 80% Methanol (v/v) in distilled water

• Erlenmeyer flask with a stopper

• Shaker (optional)

• Filter paper (Whatman No. 1 or equivalent)

• Rotary evaporator

Procedure:

• Extraction:

  • Weigh 20 g of the powdered plant material and place it in a 500 mL Erlenmeyer flask.

  • Add 200 mL of 80% methanol.

  • Stopper the flask and place it on a shaker at room temperature for 24 hours. If a shaker is not available, swirl the flask manually every few hours.

  • After 24 hours, filter the mixture through Whatman No. 1 filter paper.

  • Collect the filtrate.

• Solvent Removal:

  • Concentrate the filtrate using a rotary evaporator at a temperature below 50°C to yield the crude extract.

Purification of the Crude Extract

The crude extract contains Luteolin-7,3'-diglucoside along with other co-extracted compounds such as chlorophylls, lipids, and other phenolics. A purification step is necessary to isolate the target compound.

Caption: A typical purification workflow for Luteolin-7,3'-diglucoside.

This step is used to remove highly nonpolar compounds like chlorophylls and lipids.

• Dissolve the concentrated crude extract in a minimal amount of water.

• Transfer the aqueous solution to a separatory funnel.

• Add an equal volume of n-hexane and shake vigorously. Allow the layers to separate.

• Discard the upper n-hexane layer (containing nonpolar impurities).

• Repeat the n-hexane wash two more times.

• The aqueous layer now contains the more polar compounds, including Luteolin-7,3'-diglucoside.

Sephadex LH-20 is a size-exclusion and adsorption chromatography medium that is highly effective for separating flavonoids.

• Column Packing: Swell the Sephadex LH-20 resin in methanol for at least 3 hours. Pack a glass column with the swollen resin.

• Equilibration: Equilibrate the column by passing several column volumes of methanol through it.

• Sample Loading: Dissolve the extract from the liquid-liquid partitioning step in a small volume of methanol and load it onto the column.

• Elution: Elute the column with a gradient of methanol in water (e.g., starting with 20% methanol and gradually increasing to 100% methanol).

• Fraction Collection: Collect fractions of the eluate and monitor them by Thin Layer Chromatography (TLC) or HPLC to identify the fractions containing Luteolin-7,3'-diglucoside.

For obtaining highly pure Luteolin-7,3'-diglucoside, preparative HPLC is the final purification step.

• Column: Use a preparative C18 column.

• Mobile Phase: A gradient of acetonitrile and water (both containing a small amount of formic acid, e.g., 0.1%, to improve peak shape) is typically used.

• Injection: Inject the pooled and concentrated fractions from the Sephadex LH-20 column.

• Detection: Monitor the elution at a wavelength where Luteolin-7,3'-diglucoside has maximum absorbance (typically around 350 nm).

• Collection: Collect the peak corresponding to Luteolin-7,3'-diglucoside.

• Solvent Removal: Remove the solvent from the collected fraction under vacuum to obtain the pure compound.

Quantification and Characterization

High-Performance Liquid Chromatography (HPLC-UV/DAD)

HPLC coupled with a UV or Diode Array Detector (DAD) is the standard method for the quantification of Luteolin-7,3'-diglucoside.

• Column: A C18 analytical column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

• Flow Rate: 1.0 mL/min.

• Detection: 350 nm.

• Quantification: Based on a calibration curve generated using a pure standard of Luteolin-7,3'-diglucoside.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS can be used for the unambiguous identification and structural confirmation of Luteolin-7,3'-diglucoside based on its mass-to-charge ratio (m/z) and fragmentation pattern.

Stability Considerations

Flavonoid glycosides can be susceptible to degradation under certain conditions.

• Temperature: High temperatures can lead to the hydrolysis of the glycosidic bonds, converting Luteolin-7,3'-diglucoside to its aglycone, luteolin.[9] Therefore, it is crucial to use the lowest effective temperatures during extraction and solvent evaporation.

• pH: Flavonoids are generally more stable in acidic conditions.[10] Alkaline conditions can promote degradation. The use of a small amount of acid (e.g., formic acid or acetic acid) in the extraction solvent and HPLC mobile phase can help to maintain the stability of the compound.

• Light and Oxygen: Exposure to light and oxygen can lead to oxidative degradation. It is advisable to protect the extracts and purified compound from light and to store them under an inert atmosphere (e.g., nitrogen or argon) if possible.

References

• Ultrasound-Assisted Extraction, LC–MS/MS Analysis, Anticholinesterase, and Antioxidant Activities of Valuable Natural Metabolites from Astragalus armatus Willd. - NIH. (2022-10-09). Available at: [Link]

• Comparative assessment of extraction methods and quantitative estimation of luteolin in the leaves of Vitex negundo Linn. by HPLC - PubMed. Available at: [Link]

• Comparative Assessment of Extraction Methods and Quantitative Estimation of Luteolin in the Leaves of Mentha piperita by HPLC - IJIRT. Available at: [Link]

• Novel extraction techniques and pharmaceutical activities of luteolin and its derivatives. Available at: [Link]

• Occurrence of Luteolin in the Greek Flora, Isolation of Luteolin and Its Action for the Treatment of Periodontal Diseases - MDPI. Available at: [Link]

• Isolation of Luteolin and Luteolin-7-O-glucoside from Dendranthema morifolium Ramat Tzvel and Their Pharmacokinetics in Rats. | Semantic Scholar. Available at: [Link]

• Kinetics of Luteolin Extraction from Peanut Shells and Reseda luteola for Potential Applications as a Biofunctional Ingredient - MDPI. Available at: [Link]

• Microwave-Assisted Extraction of Secoisolariciresinol Diglucoside—Method Development | Request PDF - ResearchGate. Available at: [Link]

• Isolation and Study of the Flavone Glycoside; Luteolin-7- O- | 12021 - TSI Journals. Available at: [Link]

• Optimizing Luteolin Extraction from Plant Sources - Patsnap Eureka. Available at: [Link]

• Optimization of Oleuropein and Luteolin-7-O-Glucoside Extraction from Olive Leaves by Ultrasound-Assisted Technology - MDPI. Available at: [Link]

• Temperature-dependent studies on the total phenolics, flavonoids, antioxidant activities, and sugar content in six onion varieties - PMC. Available at: [Link]

• Optimization of the ultrasound-assisted extraction of the lipidic fraction of H. inuloides - ResearchGate. Available at: [Link]

• Isolation of Luteolin and Luteolin-7-O-glucoside from Dendranthema morifolium Ramat Tzvel and Their Pharmacokinetics in Rats - PubMed. Available at: [Link]

• Microwave-Assisted Extraction of Herbacetin Diglucoside from Flax (Linum usitatissimum L.) Seed Cakes and Its Quantification using an RP-HPLC-UV System - PubMed Central. Available at: [Link]

• Effect of heat processing on thermal stability and antioxidant activity of six flavonoids: CHAABAN et al | Request PDF - ResearchGate. Available at: [Link]

• Ultrasound-Assisted Extraction of Polyphenolic Contents and Acid Hydrolysis of Flavonoid Glycosides from Oil Palm (Elaeis guineensis Jacq.) Leaf: Optimization and Correlation with Free Radical Scavenging Activity - MDPI. Available at: [Link]

• Secoisolariciresinol Diglucoside with Antioxidant Capacity from Flaxseed: A Study on Microwave-Assisted Germination Optimization - MDPI. Available at: [Link]

• Flavonoid Glycosides and Phenolic Acids from Inula Oculus-Christi Modulate Membrane Organization and Provide Antioxidant Protection - MDPI. Available at: [Link]

• Optimization of ultrasonic-assisted extraction of flavonoids from Lactuca indica L. cv. Mengzao and their antioxidant properties - PMC - NIH. Available at: [Link]

• Optimization of a Microwave Assisted Extraction Method for Maximum Flavonols and Antioxidant Activity of Onion Extracts - PMC - PubMed Central. Available at: [Link]

• Flavonoids as Aglycones in Retaining Glycosidase-Catalyzed Reactions: Prospects for Green Chemistry - ACS Publications. Available at: [Link]

• Coloration of Flowers by Flavonoids and Consequences of pH Dependent Absorption. Available at: [Link]

• (PDF) Ultrasound-microwave assisted extraction of flavonoid compounds from Eucommia ulmoides leaves and an evaluation of their antioxidant and antibacterial activities - ResearchGate. Available at: [Link]

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• 10. Frontiers | Coloration of Flowers by Flavonoids and Consequences of pH Dependent Absorption [frontiersin.org]

Precision Isolation of Luteolin-7,3'-Di-O-Glucoside: A Solvent-Driven Approach

[1][2][3]

Executive Summary

Luteolin-7,3'-di-O-glucoside (CAS: 52187-80-1) is a highly polar flavonoid diglycoside found in species such as Reseda luteola, Luffa cylindrica, and Artemisia judaica.[1][2][3] Unlike its aglycone counterpart (luteolin) or monoglucosides (e.g., cynaroside), the presence of two glucose moieties renders this molecule significantly hydrophilic (Calculated LogP ≈ -1.3).[2][3][4]

The Challenge: Standard flavonoid extraction protocols utilizing pure ethyl acetate or high-concentration alcohols often fail to recover this molecule efficiently.[1][2][3][4] It partitions poorly into medium-polarity solvents and is prone to co-elution with other polar glycosides.[1][2][3][4]

The Solution: This protocol utilizes a polarity-stepped fractionation strategy .[1][2][3][4] We prioritize an n-Butanol enrichment phase followed by Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) using a specific acidic gradient to suppress ionization and improve peak resolution.

Physicochemical Profile & Solvent Logic[1][5]

Understanding the molecule's "Solubility Personality" is critical for process design.[2]

Property	Value	Implication for Solvent Selection
Molecular Weight	610.52 g/mol	High MW implies slower diffusion; requires lower viscosity solvents or elevated temp (carefully).[1][2][3][4]
LogP (Calc)	~ -1.3	Highly Hydrophilic. Will NOT partition into Hexane or pure Ethyl Acetate efficiently.[1][2][4]
H-Bond Donors	10+	Requires protic solvents (Water, Alcohols) for initial extraction.[1][2][3][4]
pKa	~6.5 (7-OH)	Acidic modifiers are required in HPLC to keep phenols protonated and sharp.[1][2][3][4]

Solvent Selection Matrix

Process Step	Recommended Solvent	Mechanism of Action
Primary Extraction	70% Ethanol (aq)	Water swells the plant matrix; Ethanol solubilizes the glycoside. 70% is the "Sweet Spot" for glycoside recovery.[1][2][3][4]
Defatting	n-Hexane	Removes chlorophyll, waxes, and lipids without stripping the polar diglucoside.[1][3][4]
Aglycone Removal	Ethyl Acetate	Removes free Luteolin and some mono-glycosides.[1][2][3][4] The diglucoside remains in the aqueous phase.
Target Enrichment	n-Butanol (water-sat)	CRITICAL STEP. The only immiscible solvent polar enough to pull the diglucoside from water.[1][2][3][4]
Purification	ACN / H₂O (+0.1% FA)	Acetonitrile provides lower backpressure than MeOH; Formic Acid (FA) suppresses ionization.[1][2][3][4]

Isolation Workflow Diagram

The following diagram illustrates the critical "Partitioning Logic" required to isolate the diglucoside from the complex matrix.

Caption: Step-by-step fractionation workflow emphasizing the critical n-Butanol enrichment phase for polar diglucosides.

Detailed Experimental Protocol

Phase 1: Extraction & Enrichment

Objective: Isolate a crude fraction enriched in diglucosides while removing lipophilic interferences.[2][4]

• Maceration: Suspend 100g of dried, ground plant material in 1.0 L of 70% Ethanol .

• Assisted Extraction: Sonicate for 30 minutes at 45°C. Avoid boiling to prevent glycosidic bond hydrolysis.

• Concentration: Filter the extract and remove ethanol using a rotary evaporator at 40°C under reduced pressure. Stop when the volume is ~300 mL (aqueous slurry remaining).

• Defatting: Transfer the aqueous slurry to a separatory funnel. Extract 3x with 300 mL n-Hexane . Discard the hexane layer.[2]

• De-Aglycosylation: Extract the aqueous layer 3x with 300 mL Ethyl Acetate .

  • Note: This step removes free Luteolin and Luteolin-7-O-glucoside.[1][2][3][4] The target (7,3'-diglucoside) remains in the water phase due to its high polarity.[2]

• Target Capture: Extract the remaining aqueous layer 3x with 300 mL water-saturated n-Butanol .

  • Action: Combine the n-Butanol fractions.[1][2][3][4]

  • Result: The diglucoside is now in the Butanol phase.[4]

• Drying: Evaporate the n-Butanol to dryness to obtain the "Polar Flavonoid Fraction".

Phase 2: Preparative HPLC Purification

Objective: Separate Luteolin-7,3'-diglucoside from other co-extracted polar glycosides (e.g., Apigenin diglycosides).

• System: Preparative HPLC with UV-Vis or PDA detector.[1][2][3][4]

• Column: C18 (ODS) Preparative Column (e.g., 250mm x 20mm, 5µm).

• Mobile Phase A: Water + 0.1% Formic Acid (Maintains pH ~2.7).[2][3][4]

• Mobile Phase B: Acetonitrile (ACN).[2][3][4]

• Flow Rate: 10-15 mL/min (depending on column diameter).

• Detection: 350 nm (Characteristic Band I for Flavones).[2][3][4]

Gradient Program:

Time (min)	% Mobile Phase B (ACN)	Phase Description
0 - 5	10%	Equilibration / Salt elution
5 - 25	10% -> 30%	Target Elution Window
25 - 30	30% -> 100%	Column Wash
30 - 35	100%	Wash
35 - 40	10%	Re-equilibration

Technical Note: Luteolin-7,3'-diglucoside typically elutes earlier than Luteolin-7-glucoside due to the extra sugar moiety increasing polarity.[1][2][3] Expect elution around 15-20% ACN.[1][2][3]

Analytical Validation (QC)

Before pooling fractions, validate identity using LC-MS/MS.[1][2][3][4]

• MS Ionization: Electrospray Ionization (ESI) in Negative Mode is preferred for flavonoids.[2][3][4]

• Parent Ion [M-H]⁻: m/z 609.1[2][3][4]

• Fragmentation Pattern (MS²):

  • Primary Fragment: m/z 447 (Loss of one glucose, -162 Da).[1][2][3][4]

  • Aglycone Fragment: m/z 285 (Loss of second glucose, Luteolin core).[2][4]

• UV Spectrum: Maxima at ~255 nm (Band II) and ~350 nm (Band I).[2][3][4]

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete extraction from plant matrix.[1][2][3][4]	Switch to Methanol/Water (80:20) for initial extraction; Methanol is often a stronger solvent for recalcitrant glycosides.[1][2][4]
Target in Aqueous Waste	Partitioning into n-BuOH failed.	Ensure the aqueous phase is saturated with salt (NaCl) to drive the organic compounds into the Butanol phase ("Salting Out").[2]
Peak Tailing (HPLC)	Silanol interaction or pH too high.[1][2][3][4]	Ensure 0.1% Formic Acid is fresh. Consider adding 10mM Ammonium Formate if tailing persists.[2][3]
Hydrolysis	Sample degradation.[1][2][3][4]	Avoid temperatures >50°C. Store fractions at -20°C immediately.

References

• PubChem. (2023).[2][3] Luteolin 3',7-diglucoside Compound Summary. National Library of Medicine.[2] [Link][2][3]

• FooDB. (2023). Luteolin 7-diglucoside Properties and Sources. [Link][1][2][3][4]

• Giacometti, J., et al. (2018).[2][3] Optimization of Ultrasonic-Assisted Extraction of Major Phenolic Compounds from Olive Leaves. Foods. [Link][2][3][5]

Sources

• 1. Showing Compound Luteolin 7-glucoside (FDB014280) - FooDB [foodb.ca]
• 2. Luteolin 3',7-diglucoside | C27H30O16 | CID 5490298 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Showing Compound Luteolin 7-diglucoside (FDB018933) - FooDB [foodb.ca]
• 4. Extraction, detection, bioactivity, and product development of luteolin: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tsijournals.com [tsijournals.com]

UFLC-MS/MS parameters for detecting Luteolin-7,3-diglucoside

Application Note: Quantitative Analysis of Luteolin-7,3'-diglucoside via UFLC-MS/MS

Executive Summary & Scientific Rationale

Luteolin-7,3'-diglucoside (MW 610.[1]52) is a bioactive flavonoid glycoside exhibiting significant anti-inflammatory and antioxidant properties. Unlike its aglycone counterpart (Luteolin), the diglucoside moiety significantly alters its pharmacokinetics, hydrophilicity, and ionization efficiency.

This protocol departs from standard "cookbook" methodologies by emphasizing mechanistic optimization . Successful quantification requires addressing two critical challenges:

• Isomeric Resolution: Differentiating the 7,3'-diglucoside from its isomers (e.g., Luteolin-7,4'-diglucoside) which share identical mass-to-charge (m/z) ratios.[1]

• Source Fragmentation: Preventing in-source decay of the labile glycosidic bonds prior to the collision cell.

Instrumental Configuration (UFLC-MS/MS)

Liquid Chromatography Parameters

Rationale: A reversed-phase C18 chemistry is selected to retain the polar diglucoside while separating it from the less polar aglycones. Acidic mobile phases are mandatory to suppress the ionization of silanols on the column (reducing tailing) and to promote protonation/deprotonation stability.

Parameter	Specification	Notes
Column	Agilent Zorbax SB-C18 (100 mm × 2.1 mm, 1.8 µm)	Sub-2-micron particles for UFLC backpressure and resolution.[1]
Column Temp	40°C	Elevated temp reduces viscosity and improves mass transfer.[1]
Flow Rate	0.35 mL/min	Optimized for ESI desolvation efficiency.[1]
Mobile Phase A	0.1% Formic Acid in Water (LC-MS Grade)	Provides protons for ionization; suppresses silanols.[1]
Mobile Phase B	Acetonitrile (LC-MS Grade)	ACN provides sharper peaks for flavonoids than Methanol.[1]
Injection Vol	2 - 5 µL	Keep low to prevent peak broadening from solvent effects.[1]

Gradient Profile:

• 0.0 min: 10% B (Equilibration)

• 1.0 min: 10% B (Load)

• 6.0 min: 90% B (Elution of aglycones/matrix)

• 7.0 min: 90% B (Wash)

• 7.1 min: 10% B (Re-equilibration)

• 10.0 min: Stop

Mass Spectrometry Parameters

Rationale: Negative Ion Mode (ESI-) is vastly superior for flavonoids due to the acidic phenolic hydroxyl groups. Positive mode often yields high background noise and sodium adducts ([M+Na]+) that do not fragment well.

• Ion Source: Turbo Ion Spray (ESI)

• Polarity: Negative (-)[1]

• Spray Voltage: -4500 V

• Source Temp: 500°C (High temp required to desolvate the diglucoside)

• Curtain Gas: 30 psi

• Collision Gas: Nitrogen (Medium)

MRM Transitions (Multiple Reaction Monitoring):

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Type	DP (V)	CE (eV)	Mechanism
Luteolin-7,3'-diglucoside	609.1 [M-H]⁻	285.0	Quant	-100	-38	Loss of 2 × Glucose (-324 Da)
Luteolin-7,3'-diglucoside	609.1 [M-H]⁻	447.0	Qual	-100	-22	Loss of 1 × Glucose (-162 Da)
Puerarin (IS)	415.1 [M-H]⁻	295.0	IS	-110	-30	C-glycoside cleavage

Critical Optimization Step: The Declustering Potential (DP) must be tuned to minimize in-source fragmentation. If the DP is too high, you will see Luteolin (285) in the Q1 scan, falsely lowering your sensitivity for the intact diglucoside.

Fragmentation Pathway & Mechanism

Understanding the fragmentation is essential for troubleshooting. The MS/MS pathway involves the sequential neutral loss of the glucose moieties.

Figure 1: Proposed fragmentation pathway of Luteolin-7,3'-diglucoside in negative electrospray ionization mode. The transition 609.1 -> 285.0 is preferred for quantification due to higher specificity.[1]

Sample Preparation Protocol (Plasma)

Method: Protein Precipitation (PPT) Direct injection of plasma is impossible due to protein fouling. SPE is expensive; PPT is robust for this analyte.

• Aliquot: Transfer 50 µL of plasma into a 1.5 mL centrifuge tube.

• IS Addition: Add 10 µL of Internal Standard (Puerarin, 500 ng/mL).

• Precipitation: Add 150 µL of Acidified Acetonitrile (0.1% Formic Acid in ACN).

  • Note: The acid helps disrupt protein binding and stabilizes the flavonoid.

• Vortex: Mix vigorously for 60 seconds.

• Centrifuge: Spin at 14,000 rpm for 10 minutes at 4°C.

• Dilution: Transfer 100 µL of supernatant to a vial and dilute with 100 µL of Water (0.1% FA).

  • Critical: Diluting with water matches the solvent strength to the initial mobile phase (10% B), preventing peak distortion.

Self-Validating Analytical Workflow

This workflow ensures data integrity by incorporating checkpoints before, during, and after analysis.[1]

Figure 2: Step-by-step analytical workflow with integrated quality control checkpoints.

References

• LC-MS Determination and Pharmacokinetic Study of Luteolin-7-O-β-D-glucoside in Rat Plasma. ResearchGate. Available at: [Link]

• UFLC-MS/MS method for simultaneous determination of luteolin-7-O-gentiobioside, luteolin-7-O-β-D-glucoside and luteolin-7-O-β-D-glucuronide. National Institutes of Health (PubMed).[1] Available at: [Link]

• Luteolin 3',7-diglucoside Structure and MS Data. mzCloud. Available at: [Link]

• LC-MS/DIA-based strategy for comprehensive flavonoid profiling. Royal Society of Chemistry. Available at: [Link]

Sources

• 1. Showing Compound Luteolin 7-diglucoside (FDB018933) - FooDB [foodb.ca]

Application Note: In Vitro Inhibition of Cataractogenesis using Luteolin-7,3'-diglucoside

Abstract & Introduction

Cataract, the opacification of the lens, remains the leading cause of blindness globally. While surgery is the standard of care, pharmacological intervention remains a critical unmet need, particularly for diabetic cataracts. This application note details the protocol for evaluating Luteolin-7,3'-diglucoside (L73D) , a flavonoid glycoside, as an anti-cataractogenic agent.

Unlike its aglycone parent (Luteolin), L73D possesses unique solubility properties due to diglycosylation at the 7 and 3' positions. This modification potentially alters its pharmacokinetics within the aqueous humor. This guide focuses on validating L73D's efficacy through two primary mechanisms:

• Aldose Reductase (AR) Inhibition: Blocking the polyol pathway to prevent sorbitol accumulation.

• Antioxidant Protection: Mitigating oxidative stress and preventing lens protein (crystallin) cross-linking.

Mechanism of Action (MOA)

In diabetic cataractogenesis, hyperglycemia saturates hexokinase, shunting glucose into the Polyol Pathway . The enzyme Aldose Reductase (AR) reduces glucose to sorbitol. Sorbitol, being impermeable to cell membranes, accumulates within lens fibers, causing osmotic swelling, membrane rupture, and eventual opacification.

L73D acts as a dual-function inhibitor:

• Direct AR Inhibition: Competitive binding to the AR active site.

• ROS Scavenging: Neutralizing reactive oxygen species (ROS) generated during glycation, preserving the Na+/K+ ATPase pump activity essential for lens transparency.

MOA Visualization

The following diagram illustrates the intervention points of L73D within the lenticular pathology.

Caption: Figure 1: Pharmacological intervention of Luteolin-7,3'-diglucoside in the Polyol Pathway.

Experimental Protocols

Reagent Preparation

Luteolin-7,3'-diglucoside (L73D) is often less soluble in pure lipids but more soluble in water than Luteolin aglycone. However, for precise stock solutions:

• Stock Solution (10 mM): Dissolve L73D powder in 100% DMSO. Vortex until clear.

• Working Solution: Dilute the stock in Phosphate Buffered Saline (PBS) or culture media. Ensure final DMSO concentration is < 0.1% to avoid solvent toxicity to the lens.

• Reference Standard: Prepare Quercetin or Aminoguanidine (10 mM) as a positive control.

Assay A: Aldose Reductase Inhibition (Enzymatic)

Objective: To determine the IC50 of L73D against isolated Aldose Reductase.

Protocol:

• Enzyme Source: Homogenize rat lenses in 0.1M phosphate buffer (pH 6.2). Centrifuge at 10,000 x g for 20 min at 4°C. Use the supernatant as the AR source.

• Reaction Mixture (Total 1 mL):

  • 0.7 mL Phosphate buffer (0.1 M, pH 6.2).

  • 0.1 mL NADPH (0.3 mM final).

  • 0.1 mL AR Enzyme supernatant.

  • 0.1 mL L73D (Varying concentrations: 1–100 µM).

• Initiation: Add 0.1 mL DL-Glyceraldehyde (substrate, 10 mM) to start the reaction.

• Measurement: Monitor the decrease in absorbance at 340 nm (oxidation of NADPH to NADP+) for 3 minutes using a UV-Vis spectrophotometer.

• Calculation:

Assay B: Ex Vivo Goat Lens Organ Culture (The "Gold Standard")

Objective: To visualize and quantify cataract prevention in a whole-organ model.

Scientific Rationale: The goat lens is anatomically and biochemically similar to the human lens. High glucose (55 mM) mimics the diabetic state, inducing opacity within 72 hours.

Workflow Diagram:

Caption: Figure 2: Ex Vivo Goat Lens Organ Culture Workflow.

Step-by-Step Protocol:

• Isolation:

  • Obtain fresh goat eyeballs within 2 hours of slaughter.[1] Transport in ice-cold saline.[2]

  • Dissect the eye posteriorly. Carefully cut suspensory ligaments to release the lens.

  • Critical Step: Transfer lenses to artificial aqueous humor (AAH) or M199 medium. Discard any lens showing trauma or initial opacity.

• Culture Setup:

  • Place lenses in 12-well plates (one lens per well).

  • Media: M199 medium supplemented with 10% Penicillin/Streptomycin and bicarbonate buffer (pH 7.4).

  • Incubation: 37°C in a humidified 5% CO2 atmosphere.

• Treatment Groups (n=6 per group):

  • Group I (Normal Control): Media + 5.5 mM Glucose (Physiological).

  • Group II (Toxic Control): Media + 55 mM Glucose (Hyperglycemic stress).

  • Group III (Test - Low): Media + 55 mM Glucose + 20 µg/mL L73D.

  • Group IV (Test - High): Media + 55 mM Glucose + 50 µg/mL L73D.

  • Group V (Standard): Media + 55 mM Glucose + Quercetin (Standard).

• Duration: Incubate for 72 hours . Replace media every 24 hours with fresh L73D/Glucose.

• Readouts:

  • Photographic Evaluation: Place lenses on a wire mesh grid. Photograph from above. Count the number of visible grid lines (Transparency Index).

  • Biochemical Analysis: Homogenize lens in Tris-buffer. Assay for:

    • Total Protein: Lowry method.

    • MDA (Lipid Peroxidation): TBARS assay (Reaction with Thiobarbituric acid).

    • GSH (Glutathione): Ellman’s reagent (DTNB) assay.

Data Presentation & Analysis

Summarize your findings using the following table structure to ensure clarity for publication or internal reporting.

Table 1: Effect of L73D on Lens Transparency and Biochemical Markers (Hypothetical Data Structure)

Group	Treatment	Visual Opacity Score (0-4)	Total Protein (mg/g tissue)	MDA (nmol/g tissue)	GSH (µg/g tissue)
I	Normal (5.5mM Glu)	0 (Clear)	High	Low	High
II	Toxic (55mM Glu)	4 (Opaque)	Low (Leakage)	High (Stress)	Low (Depleted)
III	L73D (20 µg/mL)	2 (Mild Haze)	Moderate	Moderate	Moderate
IV	L73D (50 µg/mL)	1 (Clear/Trace)	High	Low	High
V	Standard (Quercetin)	1 (Clear/Trace)	High	Low	High

Note: A significant restoration of GSH and Protein levels in Group IV compared to Group II confirms the antioxidant and anti-cataractogenic activity of L73D.

References

• National Institutes of Health (PubChem). (2021). Luteolin 7,3'-diglucoside Compound Summary. Retrieved from [Link]

• Global Research Online. (2023). Phytochemical Screening and in-vitro Anti-cataract Activity on Goat Lens Model.[3] Retrieved from [Link]

• Bioinformation. (2025). Molecular docking analysis of aldose reductase with herbal compounds for anti-cataract treatment. Retrieved from [Link]

Sources

• 1. jabonline.in [jabonline.in]
• 2. ijcrt.org [ijcrt.org]
• 3. globalresearchonline.net [globalresearchonline.net]

Technical Notes & Optimization

Technical Support Center: Luteolin-7,3-diglucoside Solubility for Cell Culture

Welcome to the technical support guide for Luteolin-7,3-diglucoside. This resource is designed for researchers, scientists, and drug development professionals to address the common challenges associated with the solubility of this compound in cell culture applications. Here, we provide in-depth, experience-driven answers to frequently asked questions, detailed troubleshooting protocols, and visual workflows to ensure the success and reproducibility of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is Luteolin-7,3-diglucoside, and why is its solubility a concern for cell culture?

Luteolin-7,3-diglucoside is a flavonoid, a class of polyphenolic compounds widely found in plants. The "diglucoside" designation means that two glucose (sugar) molecules are attached to the base luteolin structure. While glycosylation (the addition of sugar moieties) generally increases the water solubility of flavonoids compared to their aglycone form (luteolin alone), the overall solubility in aqueous solutions like cell culture media can still be limited, especially at concentrations required for robust biological effects.

The primary concern is precipitation . When a compound crashes out of solution in your cell culture plate, it leads to:

• Inaccurate Dosing: The actual concentration of the compound available to the cells is unknown and significantly lower than intended.

• Cell Stress & Toxicity: Particulate matter can cause physical stress to adherent cells and introduce experimental artifacts.

• Lack of Reproducibility: Inconsistent solubility leads to poor reproducibility between experiments.

Q2: What is the recommended first-line solvent for dissolving Luteolin-7,3-diglucoside?

The most common and recommended initial solvent for Luteolin-7,3-diglucoside and similar flavonoids is Dimethyl Sulfoxide (DMSO) .[1][2][3][4] It is a powerful, water-miscible organic solvent capable of dissolving many poorly soluble compounds. For many flavonoids, Dimethylformamide (DMF) and ethanol are also viable options.[1]

Expert Insight: Always use anhydrous, cell-culture grade DMSO. DMSO is highly hygroscopic (absorbs water from the air), and absorbed water can reduce its solvating power for hydrophobic compounds.[5] Store it in small, sealed aliquots to maintain its quality.

Q3: My Luteolin-7,3-diglucoside dissolved perfectly in DMSO, but it precipitated immediately when I added it to my cell culture medium. What is happening and how can I fix it?

This is the most common issue researchers face. It's a classic case of a compound being soluble in an organic solvent but insoluble in an aqueous environment. When you pipette your concentrated DMSO stock into the large volume of aqueous cell culture medium, the DMSO is instantly diluted. This rapid polarity shift causes the compound to "crash out" of the solution.

Here is a troubleshooting workflow to solve this critical issue:

Troubleshooting Workflow: Preventing Precipitation in Media

Detailed Steps:

• Warm the Media: Ensure your cell culture media is pre-warmed to 37°C. Solubility often increases with temperature.[5]

• Use Serial Dilution: Instead of adding a small volume of highly concentrated stock directly into the final culture volume (e.g., 1 µL of 100 mM stock into 1 mL), perform an intermediate dilution. For example, add 10 µL of 10 mM stock to 990 µL of media to get a 100 µM solution, then add this to your cells. This gradual change in solvent polarity can prevent precipitation.[5]

• Increase Final DMSO Volume (Carefully): It may seem counterintuitive, but sometimes a lower stock concentration (and thus a larger volume added to the media) helps.[6] This provides more DMSO molecules to keep the compound solvated during dilution. However, you must stay within the safe DMSO limits for your cells (see Q4).

• Agitate During Addition: Add the compound stock solution to the media while gently swirling the flask or tube. For a culture plate, add the stock to the media in the well and immediately pipette up and down gently or place it on an orbital shaker.

Q4: What is the maximum concentration of DMSO that is safe for my cells?

This is a critical parameter that you must validate for your specific cell line. While some robust cell lines can tolerate up to 1% DMSO, it is widely recommended to keep the final concentration at or below 0.5% .[7][8] Many researchers aim for a final concentration of 0.1% to minimize any potential off-target effects.[7]

Key Considerations:

• Primary cells are often more sensitive to DMSO than immortalized cell lines.[7]

• High concentrations of DMSO (>1%) can have direct biological effects, including altering gene expression, inducing differentiation, or causing cytotoxicity.[9]

• Always include a "vehicle control" in your experiments. This control should contain the same final concentration of DMSO as your treated samples to ensure that any observed effects are from the Luteolin-7,3-diglucoside and not the solvent.[10]

Final DMSO Concentration	General Cellular Tolerance	Recommendation
< 0.1%	Considered safe for nearly all cell types, including sensitive primary cells.[7]	Ideal for long-term experiments or sensitive assays.
0.1% - 0.5%	Generally well-tolerated by most immortalized cell lines.[7][8]	A common and acceptable range for many in vitro assays.
0.5% - 1.0%	May cause stress or toxicity in some cell lines; requires validation.[7]	Use with caution and only after performing a dose-response toxicity curve.
> 1.0%	High risk of cytotoxicity and significant off-target effects.[9]	Generally not recommended for cell-based assays.

Q5: Are there alternative, less toxic solvents I can try?

Yes. If DMSO proves to be problematic for your cells or if solubility issues persist, you can explore other options:

• Dimethylformamide (DMF): Similar to DMSO in solvating power but can be more toxic.[11] Handle with appropriate safety measures.

• Ethanol (EtOH): Less toxic than DMSO, but also generally a weaker solvent for flavonoids.[12] A stock can be made in 100% ethanol and then diluted.

• Polyethylene Glycol (PEG): Low molecular weight PEGs (e.g., PEG300, PEG400) can be used to dissolve compounds and are generally well-tolerated by cells.

• Natural Deep Eutectic Solvents (NADES): These are emerging "green" solvents, often based on components like betaine, that can enhance flavonoid solubility and show good biocompatibility.[13]

Q6: Can I use pH adjustment or other physical methods to improve solubility?

Yes, these methods can be effective but must be used with caution to avoid damaging the compound or harming your cells.

• pH Adjustment: The solubility of many flavonoids is pH-dependent.[14] They are often more soluble in slightly alkaline solutions.[15][16] You could try dissolving the compound in a buffer with a slightly basic pH (e.g., pH 8.0) before diluting it into your culture medium. However, remember that cell culture media is buffered (typically around pH 7.4), and significant changes can be detrimental to cell health.

• Sonication: Using an ultrasonic bath can help break up small aggregates and facilitate dissolution.[5][12] Do not over-sonicate, as the heat generated can degrade the compound. Use short bursts in a cool water bath.

• Warming: Gently warming the solvent (e.g., to 37-50°C) can increase the rate of dissolution.[5] Always check the thermal stability of your compound before applying heat.[17]

Q7: What are solubility-enhanced formulations and should I consider them?

For compounds with persistent solubility challenges, using a formulation strategy can be highly effective. The most common method for flavonoids is complexation with cyclodextrins .

Cyclodextrins are cyclic oligosaccharides that have a hydrophilic (water-loving) exterior and a hydrophobic (water-fearing) interior cavity.[18] The Luteolin-7,3-diglucoside molecule can insert into the hydrophobic core, forming an "inclusion complex." This complex has a water-soluble exterior, dramatically increasing the compound's solubility in aqueous solutions.[19][20][21]

• Common Types: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is frequently used for this purpose.[21]

• Benefit: This approach can significantly improve solubility, stability, and bioavailability without relying on organic solvents.[19][20]

Protocol: Preparation of a 50 mM Stock Solution in DMSO

This protocol provides a step-by-step method for preparing a standard stock solution.

Materials:

• Luteolin-7,3-diglucoside (MW: 610.52 g/mol )

• Anhydrous, sterile, cell-culture grade DMSO

• Sterile microcentrifuge tubes

• Calibrated pipettes

• Vortex mixer

Procedure:

• Weigh the Compound: Accurately weigh out 3.05 mg of Luteolin-7,3-diglucoside and place it into a sterile microcentrifuge tube. (Calculation: 0.050 mol/L * 0.001 L * 610.52 g/mol = 0.0305 g = 30.5 mg for 1 mL. For a smaller volume, we'll use 3.05 mg for 100 µL).

• Add Solvent: Add 100 µL of high-quality DMSO to the tube.

• Dissolve: Vortex the tube for 1-2 minutes until the solid is completely dissolved. A brief, gentle warming (to 37°C) or sonication can be used if dissolution is slow.[5] Visually inspect the solution against a light source to ensure no particulates remain.

• Sterilization (Optional): If needed, the concentrated DMSO stock can be sterilized by filtering through a 0.22 µm DMSO-compatible (e.g., PTFE) syringe filter.

• Aliquot and Store: Dispense the stock solution into smaller, single-use aliquots (e.g., 5-10 µL per tube). Store tightly sealed at -20°C or -80°C, protected from light.[22] Avoid repeated freeze-thaw cycles.[23]

References

• Cayman Chemical. Luteolin - Product Information.

• Gallego, M. G., et al. (2021). Solubility of Luteolin and Other Polyphenolic Compounds in Water, Nonpolar, Polar Aprotic and Protic Solvents by Applying FTIR/HPLC. Processes, 9(11), 1952.

• Wang, Y., et al. (2022). Biosynthesis of a water solubility‐enhanced succinyl glucoside derivative of luteolin and its neuroprotective effect. Biotechnology and Bioengineering, 119(10), 2886-2897.

• ChemicalBook. Luteolin | 491-70-3.

• MDPI. Solubility of Luteolin and Other Polyphenolic Compounds in Water, Nonpolar, Polar Aprotic and Protic Solvents by Applying FTIR/HPLC.

• Invivochem. Luteolin 7,3′-di-O-glucuronide | Flavonoids | 53965-08-5.

• FooDB. Showing Compound Luteolin 7-glucoside (FDB014280).

• LifeTein. (2023). DMSO usage in cell culture.

• MedChemExpress. Luteolin 7-diglucuronide | Natural Product.

• BOC Sciences. CAS 5373-11-5 Luteolin 7-O-glucoside.

• Xu, T., et al. (2022). Glycosylation of luteolin in hydrophilic organic solvents and structure–antioxidant relationships of luteolin glycosides. RSC Advances, 12(28), 18035-18043.

• BenchChem. Stability of Luteolin-4'-o-glucoside in different solvents and pH.

• MedChemExpress. Luteolin-3′,7-diglucoside | Glycoside.

• Zargaran, A., et al. (2012). Effects of pH on the ability of flavonoids to act as Pickering emulsion stabilizers. Journal of Agricultural and Food Chemistry, 60(15), 3847-3855.

• ResearchGate. What the concentration of DMSO you use in cell culture assays?.

• ResearchGate. Is there any alternative solvent to DMSO, if the compound is insoluble in DMSO?.

• ResearchGate. How to avoid dmso dissolved inhibitor from precipitating out when added in culture media?.

• Kalocsay, G., et al. (2023). Cyclodextrin-Based Delivery Systems for Flavonoids: Mechanisms, Advances, Formulation, and Application Opportunities. Molecules, 28(22), 7529.

• Garcia-Márquez, J., et al. (2021). Extraction of Flavonoids From Natural Sources Using Modern Techniques. Frontiers in Chemistry, 9, 655344.

• Reddit. Maximum DMSO concentration in media for cell culture?.

• Pye, C. R., et al. (2019). Cyrene™ is a green alternative to DMSO as a solvent for antibacterial drug discovery against ESKAPE pathogens. RSC Medicinal Chemistry, 11(1), 103-109.

• Reddit. Help, hydrophobic drugs mixed in DMSO precipitates in aqueous cell culture media!.

• ResearchGate. The effect of pH on the extraction yield of flavonoids.

• MDPI. Cyclodextrin-Based Delivery Systems for Flavonoids: Mechanisms, Advances, Formulation, and Application Opportunities.

• ACS Publications. Boosting the Solubility and Bioactivity of Flavonoids in Nontoxic Betaine-Based Natural Eutectic Solvents.

• Lee, J. H., et al. (2016). Cell density, DMSO concentration and needle gauge affect hydrogel-induced BM-MSC viability. Biotechnology Letters, 38(1), 157-163.

• Al-Khayri, J. M., et al. (2022). Selectivity of Current Extraction Techniques for Flavonoids from Plant Materials. Processes, 10(9), 1845.

• Furtado, R., et al. (2007). Solubility of Flavonoids in Organic Solvents. Journal of Chemical & Engineering Data, 52(6), 2353-2356.

• Reddit. Alternatives to DMSO? Acetonitrile in biology?.

• Kim, J. H., et al. (2014). Study of Flavonoid/Hydroxypropyl-β-Cyclodextrin Inclusion Complexes by UV-Vis, FT-IR, DSC, and X-Ray Diffraction Analysis. Preventive Nutrition and Food Science, 19(4), 287-293.

• ResearchGate. (PDF) Solubility of Flavonoids in Organic Solvents.

• Open Access Pub. Effect of Solvent pH on Antioxidant and Phytochemical Activities of Mulhatti Aerial Parts (Glycyrrhiza glabra L.).

• YouTube. Cyclodextrin Derivatives – Versatile Carriers in Modern Science.

• ResearchGate. Can I use Cyclodextrin to improve the solubility of a compound?.

• de Oliveira, A. C. S., et al. (2021). Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro. Brazilian Dental Journal, 32(3), 86-93.

• Fu, Y., et al. (2024). Optimization of Extraction and Purification of Flavonoids from Stigmaless Floral Residues of Crocus sativus L. and Their Stimulatory Effect on Glucose Uptake In Vitro. Molecules, 29(14), 3244.

• Bioprocess Online. Troubleshooting Cell Culture Media for Bioprocessing.

• MedCrave online. Effect of solvent and pH on the stability and chemical reactivity of the delphinidin molecule.

• Foley, D. A., et al. (2018). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. ACS Medicinal Chemistry Letters, 9(10), 1025-1030.

• Cell Culture Dish. What do you think about alternatives to DMSO for cell therapy applications?.

• ResearchGate. Why does a compound that dissolve in DMSO, precipitates with media ?.

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. psecommunity.org [psecommunity.org]
• 3. mdpi.com [mdpi.com]
• 4. Glycosylation of luteolin in hydrophilic organic solvents and structure–antioxidant relationships of luteolin glycosides - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03300C [pubs.rsc.org]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. lifetein.com [lifetein.com]
• 8. Cell density, DMSO concentration and needle gauge affect hydrogel-induced BM-MSC viability - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 10. reddit.com [reddit.com]
• 11. researchgate.net [researchgate.net]
• 12. Extraction of Flavonoids From Natural Sources Using Modern Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Luteolin | 491-70-3 [chemicalbook.com]
• 16. Effects of pH on the ability of flavonoids to act as Pickering emulsion stabilizers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. youtube.com [youtube.com]
• 19. Cyclodextrin-Based Delivery Systems for Flavonoids: Mechanisms, Advances, Formulation, and Application Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 20. cyclodextrinnews.com [cyclodextrinnews.com]
• 21. Study of Flavonoid/Hydroxypropyl-β-Cyclodextrin Inclusion Complexes by UV-Vis, FT-IR, DSC, and X-Ray Diffraction Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 22. medchemexpress.com [medchemexpress.com]
• 23. Luteolin 7,3′-di-O-glucuronide | Flavonoids | 53965-08-5 | Invivochem [invivochem.com]

Technical Support Center: Stability of Luteolin-7,3'-diglucoside in Plasma

Executive Summary

Luteolin-7,3'-diglucoside (L7,3DiG) presents a unique analytical challenge compared to its aglycone counterpart, Luteolin. Its dual-glycosylation pattern at the C7 and C3' positions significantly increases polarity but renders the molecule highly susceptible to stepwise enzymatic hydrolysis by plasma

-glucosidases and chemical degradation at physiological pH.

This guide moves beyond standard protocols, offering a causality-based troubleshooting framework. We focus on stabilizing the glycosidic linkages and preventing oxidative quinone formation , ensuring your PK/PD data reflects in vivo reality, not ex vivo degradation.

Part 1: Pre-Analytical Stability (Sample Collection & Handling)

Q1: My recovery rates are inconsistent between fresh and frozen plasma samples. Is L7,3DiG degrading immediately post-draw? A: Yes, likely due to enzymatic hydrolysis and pH-induced instability. The Mechanism: Plasma contains residual esterase and

-glucosidase activity. While less active than in liver homogenates, these enzymes can cleave the glucose moieties (stepwise: Diglucoside Monoglucoside Aglycone) if the sample remains at physiological pH (7.4) and room temperature. Furthermore, the ortho-dihydroxyl structure of the B-ring (if exposed by 3'-hydrolysis) is susceptible to oxidation.

The Solution: The "Acid-Cold" Blockade You must arrest enzyme activity and shift the pH to a stability window (pH 2.5–3.5) immediately upon collection.

• Protocol:

  • Collection: Draw blood into pre-chilled tubes containing Heparin or EDTA. Avoid citrate if possible, as it can interfere with certain MS ionization modes, though it is chemically acceptable.

  • Immediate Acidification: Within 10 minutes of centrifugation, add 5% Formic Acid (FA) or 0.1% Ascorbic Acid to the plasma.

    • Ratio: 10 µL of 50% FA per 1.0 mL plasma (Target final concentration ~0.5% FA).

  • Flash Freezing: Snap-freeze samples in liquid nitrogen or dry ice immediately after acidification.

Q2: Can I store samples at -20°C, or is -80°C mandatory? A: For Luteolin glycosides, -20°C is risky for storage exceeding 7 days. The Evidence: Studies on structurally similar flavone glycosides (e.g., Luteolin-7-O-glucoside) show <5% degradation at -20°C over 30 days only if acidified. However, neutral plasma samples show significant degradation (up to 15-20%) due to slow enzymatic activity and oxidation. Recommendation: Store at -80°C for all long-term studies (>1 week).

Part 2: Extraction & Processing Optimization

Q3: I see a "ghost peak" of Luteolin aglycone in my chromatogram. Is this biological or an artifact? A: If you are not using an acidified extraction solvent, it is likely an artifact of sample preparation . The Cause: During protein precipitation (PPT) or Liquid-Liquid Extraction (LLE), if the pH is not controlled, the 3'-glucose moiety is particularly labile. Standard methanol PPT can lead to partial hydrolysis.

The Protocol: Acidified Protein Precipitation (aPPT) We recommend replacing standard methanol PPT with an acidified approach to maintain the "stability window" throughout extraction.

Step-by-Step Workflow:

• Thaw: Thaw plasma on ice (never water bath).

• Precipitation: Add 3 volumes of Acidified Methanol (MeOH + 1% Formic Acid) to 1 volume of plasma.

  • Why? The acid denatures plasma enzymes instantly and keeps L7,3DiG protonated, improving solubility and stability.

• Vortex: 30 seconds (vigorous).

• Centrifuge: 15,000 x g for 10 mins at 4°C.

• Supernatant: Transfer immediately. If evaporating, use a nitrogen stream at <35°C . Do not use high heat, as thermal degradation of the sugar moiety can occur.

Part 3: Analytical Troubleshooting (LC-MS/MS)

Q4: My MS signal for the diglucoside is weak, but the monoglucoside signal is strong. Why? A: This is often due to In-Source Fragmentation (ISF) . The Mechanism: L7,3DiG is fragile. High desolvation temperatures or excessive declustering potential (DP) in the ion source can strip one glucose unit before the ion enters the quadrupole. You detect the monoglucoside (m/z [M-Glucose-H]⁻), falsely interpreting it as a metabolite.

Validation Test:

• Infuse a pure standard of L7,3DiG.

• Monitor the transition for the Diglucoside precursor.

• Monitor the transition for the Monoglucoside precursor.

• If you see the Monoglucoside peak at the exact same retention time as the Diglucoside, you have ISF. Fix: Lower the Desolvation Temperature (try <450°C) and reduce the Declustering Potential/Fragmentor Voltage .

Q5: What are the key stability metrics I should expect? A: Based on validation data for luteolin glycosides (gentiobioside/glucoside analogs), expect the following benchmarks if protocols are followed:

Condition	Duration	Acceptable Recovery (%)	Critical Factor
Benchtop (RT)	4 Hours	> 95%	Acidification Required
Freeze-Thaw	3 Cycles	> 90%	Thaw on ice only
Autosampler	24 Hours	> 98%	Keep at 4°C
Long-Term (-80°C)	30 Days	> 95%	No neutral storage

Part 4: Visualizing the Stability & Workflow

Diagram 1: Degradation Pathways of Luteolin-7,3'-diglucoside

This diagram illustrates the stepwise hydrolysis risks in non-stabilized plasma.

Diagram 2: Recommended Stabilization Workflow

The "Acid-Cold" protocol to ensure data integrity.

References

• Chen, Z., et al. (2012).[1] Pharmacokinetic study of luteolin, apigenin, chrysoeriol and diosmetin after oral administration of Flos Chrysanthemi extract in rats. Fitoterapia. Link

  • Supports stability data for luteolin glycosides in plasma under controlled conditions.

• Tian, Y., et al. (2012). UFLC-MS/MS method for simultaneous determination of luteolin-7-O-gentiobioside, luteolin-7-O-β-D-glucoside and luteolin-7-O-β-D-glucuronide in beagle dog plasma. Journal of Chromatography B. Link

  • Provides the foundational protocol for acidified protein precipitation and LC-MS/MS parameters for luteolin diglycosides.

• Li, L., et al. (2015).[2] Isolation of Luteolin and Luteolin-7-O-glucoside from Dendranthema morifolium Ramat Tzvel and Their Pharmacokinetics in Rats. Evidence-Based Complementary and Alternative Medicine. Link

  • Details the pharmacokinetic differences between aglycones and glycosides, highlighting the hydrolysis risks.

• BenchChem Technical Support. Stability of Luteolin-4'-o-glucoside in different solvents and pH. Link

  • General reference for flavonoid glycoside storage conditions (pH sensitivity).

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Peak Tailing in HPLC of Luteolin Glycosides

Welcome to the technical support center for the analysis of luteolin glycosides. This guide is designed for researchers, scientists, and drug development professionals who are encountering peak tailing issues in their High-Performance Liquid Chromatography (HPLC) experiments. Here, we will explore the common causes of this phenomenon and provide systematic, field-proven solutions to restore optimal peak symmetry, ensuring the accuracy and reliability of your results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What is peak tailing, and why is it a specific problem for luteolin glycosides?

Answer:

Peak tailing is a common chromatographic issue where a peak is asymmetrical, having a "tail" that extends from the peak apex back towards the baseline.[1] An ideal peak should be a symmetrical Gaussian shape. This asymmetry is problematic as it can compromise resolution between closely eluting peaks, complicate peak integration, and ultimately lead to inaccurate quantification.[2]

Luteolin glycosides, like many phenolic compounds, are particularly susceptible to peak tailing due to their chemical structure. They possess multiple polar functional groups, including hydroxyl (-OH) groups on the flavonoid backbone and the glycosidic moiety. These groups can engage in undesirable secondary interactions with the stationary phase, leading to peak distortion.[3]

The primary cause of this tailing is often the interaction between the analyte and residual silanol groups (Si-OH) on the surface of silica-based reversed-phase columns (e.g., C18).[4] These silanol groups can be acidic and interact strongly with the polar groups on luteolin glycosides, causing a portion of the analyte molecules to be retained longer than the main band, resulting in a tailed peak.[3][5]

Q2: I'm observing peak tailing for my luteolin glycoside standards. Could my mobile phase be the issue?

Answer:

Yes, the mobile phase composition is a critical factor and often the first place to look when troubleshooting peak shape.[6] For ionizable compounds like luteolin glycosides, mobile phase pH is a powerful tool for controlling retention and improving peak symmetry.[7]

Troubleshooting Guide: Mobile Phase Optimization

• Assess Mobile Phase pH: Luteolin glycosides have acidic phenolic hydroxyl groups. If the mobile phase pH is close to the pKa of these groups, a mixture of ionized and non-ionized forms of the analyte will exist, which can lead to peak splitting or severe tailing.[7][8]

  • Causality: To ensure a single, uncharged form of the analyte, the mobile phase pH should be adjusted to be at least 2 pH units below the pKa of the acidic groups.[8]

  • Action: Add a small amount of a volatile acid to your aqueous mobile phase. Formic acid or acetic acid at concentrations of 0.1-0.2% are excellent choices.[9][10] This will lower the pH and suppress the ionization of the phenolic hydroxyls, minimizing their interaction with silanol groups.[11]

• Evaluate Your Organic Modifier: While acetonitrile and methanol are common organic modifiers, they can influence silanol interactions differently.

  • Causality: Methanol is a more polar solvent and is better at hydrogen bonding with and "shielding" active silanol sites on the stationary phase compared to acetonitrile.[5]

  • Action: If you are using acetonitrile, try substituting it with methanol at an equivalent solvent strength to see if peak shape improves.

• Consider Mobile Phase Additives: Sometimes, pH control alone is not sufficient.

  • Causality: Additives can compete with the analyte for active sites on the stationary phase or act as buffering agents to maintain a stable pH.[6]

  • Action: Using a volatile buffer like ammonium formate or ammonium acetate (typically at 5-10 mM) can help maintain a consistent low pH and improve peak shape.[9]

Protocol: Preparing an Acidified Mobile Phase

• Aqueous Phase (Mobile Phase A): To 1 liter of HPLC-grade water, add 1.0 mL of formic acid (for a 0.1% solution).

• Organic Phase (Mobile Phase B): Use HPLC-grade acetonitrile or methanol.

• Sonication: Degas both mobile phases by sonicating for 10-15 minutes before placing them on the HPLC system.

Mobile Phase Additive	Typical Concentration	Primary Function	Considerations
Formic Acid	0.1 - 0.2% (v/v)	Suppresses ionization of acidic analytes; protonates silanols.[9]	Excellent for LC-MS compatibility.[10]
Acetic Acid	0.1 - 1.0% (v/v)	Similar to formic acid, but a weaker acid.[9]	Also LC-MS compatible.
Ammonium Formate/Acetate	5 - 20 mM	Provides buffering capacity to maintain a stable pH.[9]	Volatile and suitable for LC-MS.

Q3: I've optimized my mobile phase, but the peak tailing persists. Could my HPLC column be the problem?

Answer:

Absolutely. The column is the heart of the separation, and its chemistry and condition are paramount for achieving good peak shape. If mobile phase adjustments haven't resolved the issue, a closer look at the column is warranted.

Troubleshooting Guide: Column Issues

• Column Chemistry: Not all C18 columns are created equal. The type of silica and the endcapping process play a huge role in minimizing silanol interactions.

  • Causality: Older "Type A" silica columns have a higher concentration of acidic silanol groups and trace metal impurities, which can exacerbate tailing for polar compounds.[4] Modern "Type B" high-purity silica columns are much less acidic and are more thoroughly endcapped. Endcapping is a process where residual silanol groups are chemically deactivated.[2][12]

  • Action: Consider using a modern, high-purity, endcapped C18 column. For particularly challenging separations of polar compounds, a column with a polar-embedded stationary phase or a phenyl-hexyl phase can provide alternative selectivity and improved peak shape.[2][13]

• Column Contamination and Degradation: Over time, columns can become contaminated with strongly retained sample components, or the stationary phase can degrade, especially when operating at pH extremes.

  • Causality: Contaminants can create new active sites for secondary interactions. Degradation can expose more silanol groups. A partially blocked inlet frit can also cause peak distortion that affects all peaks in the chromatogram.[1]

  • Action: First, try flushing the column with a strong solvent. If a void is suspected at the column inlet, you can sometimes reverse-flush the column (check the manufacturer's instructions first).[14] If these steps don't work, the column may need to be replaced.

Diagram: Mechanism of Peak Tailing

Caption: Undesirable secondary interactions with active silanol groups cause peak tailing.

Q4: My mobile phase is optimized and I'm using a new, high-quality column, but I still see some tailing. What else could be wrong?

Answer:

If you've addressed the primary chemical sources of tailing, it's time to investigate potential physical or system-related issues. These are often related to "extra-column band broadening," which refers to any peak broadening that occurs outside of the column itself.[15]

Troubleshooting Guide: System & Method Parameters

• Extra-Column Dead Volume: Any unnecessary space in the flow path between the injector and the detector can contribute to peak tailing.

  • Causality: When the analyte band travels through wide or empty spaces, it can diffuse and mix, leading to a diluted and broadened peak with a tail.[12]

  • Action:

    • Check all fittings and connections between the autosampler, column, and detector. Ensure they are properly seated and that you are using the correct ferrules.

    • Use tubing with the narrowest possible internal diameter (e.g., 0.005 inches) and keep the length as short as possible.[2]

• Sample Overload: Injecting too much sample mass onto the column can saturate the stationary phase.

  • Causality: When the concentration of the analyte is too high, the primary retention mechanism can become overloaded, leading to a distorted, often tailing or fronting, peak shape.

  • Action: Try diluting your sample by a factor of 10 and re-injecting. If the peak shape improves significantly, you were likely overloading the column.

• Sample Solvent Effects: The solvent used to dissolve your sample can have a major impact on peak shape.

  • Causality: If your sample is dissolved in a solvent that is much stronger than your initial mobile phase, the analyte band will not focus properly at the head of the column. This can lead to broad and distorted peaks.

  • Action: Ideally, dissolve your sample in the initial mobile phase. If this is not possible due to solubility constraints, use the weakest solvent that will fully dissolve your sample.

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. chromtech.com [chromtech.com]
• 3. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 4. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 5. pharmagrowthhub.com [pharmagrowthhub.com]
• 6. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 9. ucl.ac.uk [ucl.ac.uk]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. mdpi.com [mdpi.com]
• 12. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 13. agilent.com [agilent.com]
• 14. elementlabsolutions.com [elementlabsolutions.com]
• 15. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Luteolin-7,3'-diglucoside Storage &amp; Handling

[1]

Product Identity: Luteolin-7,3'-di-O-glucoside (CAS: 52187-80-1 / 31511-92-9) Chemical Class: Flavonoid O-glycoside Molecular Weight: ~610.5 g/mol [1][2][3][4]

Part 1: The Stability Matrix (Core Storage Protocols)[4]

As a Senior Application Scientist, I must emphasize that the stability of Luteolin-7,3'-diglucoside is governed by two competing degradation pathways: hydrolysis of the glycosidic bonds and oxidative degradation of the flavonoid backbone.

The 7,3'-substitution pattern provides unique stability compared to the aglycone (Luteolin), specifically by blocking the 3'-hydroxyl group on the B-ring, which is typically the primary site for oxidative attack. However, this protection is lost if the molecule is exposed to moisture, leading to hydrolysis.

The "Gold Standard" Storage Protocol

Parameter	Recommendation	Scientific Rationale
Temperature	-20°C (Long-term)	Lowers kinetic energy, significantly slowing the rate of spontaneous hydrolysis and oxidation.[1][4]
Moisture Control	Strict Desiccation	The O-glycosidic bonds at C7 and C3' are susceptible to hydrolysis in the presence of water protons, reverting the compound to Luteolin and Glucose.
Light Exposure	Dark / Amber Vials	Flavonoids are chromophores.[1][4] UV/Vis absorption excites the -electron system, generating radicals that accelerate autoxidation.
Container	Air-tight, Screw-cap	Prevents oxygen ingress.[1][4] Oxygen promotes the formation of quinones if any de-glycosylation occurs.

Decision Logic: Storage Workflow

The following decision tree outlines the optimal storage location based on your experimental timeline.

Figure 1: Decision matrix for storage conditions based on physical state and usage timeline.

Part 2: Reconstitution & Handling (The "Transition" Phase)[4]

The most critical moment for compound degradation is the transition from cold storage to room temperature solution.

The Equilibration Rule (Mandatory)

Never open a cold vial of Luteolin-7,3'-diglucoside immediately.

• Protocol: Remove the vial from -20°C and place it in a desiccator at room temperature for 30–60 minutes before opening.

• Why? Opening a cold vial condenses atmospheric moisture onto the hygroscopic powder. This trapped water will catalyze hydrolysis during subsequent storage, destroying the remaining sample.

Solubilization Workflow

Luteolin glycosides exhibit poor solubility in water but high solubility in polar aprotic solvents.[4]

• Primary Solvent: Dimethyl Sulfoxide (DMSO).[4]

• Secondary Solvent: Methanol (MeOH) or Ethanol (EtOH) – Note: Alcohols are more volatile and prone to evaporation/concentration changes.[1][4]

• Aqueous Buffers: Only for immediate use.[4]

Step-by-Step Reconstitution:

• Weighing: Weigh the powder in a low-humidity environment.

• Primary Solvation: Add DMSO to achieve a stock concentration of 10–50 mM .[4] Vortex until clear.

  • Tip: If particles persist, sonicate for 5–10 seconds.

• Aliquot: Immediately divide the stock into single-use aliquots (e.g., 50 µL) in light-proof tubes.

• Freeze: Snap-freeze aliquots at -80°C.

Part 3: Troubleshooting Guide

This section addresses specific visual or analytical cues that indicate compound failure.

Symptom	Diagnosis	Root Cause	Corrective Action
Powder turns brown/black	Oxidation	Exposure to air/light has oxidized the phenolic rings (likely formation of quinones).[1][4]	Discard. The compound has lost biological integrity.
Precipitation in Aqueous Media	Low Solubility	The diglucoside is less hydrophobic than Luteolin but still requires organic co-solvent (e.g., <0.1% DMSO final).[4]	Rescue: Increase DMSO concentration in the stock or warm media to 37°C briefly before adding the compound.
Shift in HPLC Retention Time	Hydrolysis	The compound has lost a sugar moiety, converting to Luteolin-7-glucoside or Luteolin aglycone.[1]	Discard. This alters the metabolic profile and bioavailability data of your experiment.
Sticky/Clumped Powder	Hygroscopicity	Moisture absorption due to improper equilibration before opening.[1][4]	Use Immediately. Weigh the mass as is (correcting for water weight is difficult) and solvate immediately. Do not return to storage.

Mechanism of Degradation

Understanding the chemistry helps prevent it. The following diagram illustrates the breakdown pathways.

Figure 2: Degradation pathways.[1][4] Note that hydrolysis often precedes rapid oxidation, as the aglycone is more sensitive to oxidative stress than the glycoside.

Part 4: Frequently Asked Questions (FAQs)

Q1: Can I store the stock solution at -20°C instead of -80°C? A: Yes, for up to 1 month . However, DMSO freezes at 19°C. Repeated freeze-thaw cycles at -20°C can cause micro-precipitation and localized concentration gradients.[1] For storage >1 month, -80°C is mandatory to ensure total molecular immobility.[1]

Q2: Is Luteolin-7,3'-diglucoside stable in cell culture media? A: It is moderately stable (hours) but not indefinitely.[1][4]

• Risk:[1] Fetal Bovine Serum (FBS) contains esterases and glycosidases that may cleave the sugar moieties [1].[4]

• Protocol: Add the compound to the media immediately prior to treating cells. Do not pre-incubate the compound in media for extended periods (e.g., >4 hours) before addition.[4]

Q3: Why is my "7,3-diglucoside" labeled as "7,3'-diglucoside"? A: This is a nomenclature convention. The prime symbol (') denotes the B-ring of the flavonoid skeleton.[4] The 3-position (without prime) is on the C-ring.[1][4] Luteolin-7,3-diglucoside is chemically unlikely due to the lack of a hydroxyl group at position 3 on the flavone backbone. The correct chemical identity is Luteolin-7,3'-di-O-glucoside [2].[1][4]

Q4: Can I use ultrasonic baths to dissolve the powder? A: Yes, brief sonication (10–20 seconds) is safe and often necessary. However, avoid prolonged sonication (>1 minute) as the heat generation can induce degradation.[4]

References

• Shimoi, K., et al. (1998).[4] Intestinal absorption of luteolin and luteolin 7-O-beta-glucoside in rats and humans.[1][4] FEBS Letters.[4]

• PubChem Database. (2024).[4] Luteolin 7,3'-diglucoside Compound Summary. National Center for Biotechnology Information.[4] [1][4]

• Hostetler, G., et al. (2017).[4] Flavonoid Scale-Up and Stability.[4][5][6] Journal of Agricultural and Food Chemistry. [1][4]

Sources

• 1. Luteolin 7,3′-di-O-glucuronide | Flavonoids | 53965-08-5 | Invivochem [invivochem.com]
• 2. Luteolin-7,3'-di-O-glucoside | C27H30O16 | CID 24211974 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Luteolin 3',7-diglucoside | C27H30O16 | CID 5490298 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Luteolin 7,3'-diglucoside | C27H30O16 | CID 44258089 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Flavonoids as Aglycones in Retaining Glycosidase-Catalyzed Reactions: Prospects for Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Recovery of Luteolin-7,3'-diglucoside in Biological Matrices

Status: Operational Subject: Optimization of Extraction & Analysis Workflows for Flavonoid Diglycosides Assigned Specialist: Senior Application Scientist, Bioanalytical Division

Executive Summary & Molecule Profile

Luteolin-7,3'-diglucoside (Luteolin-7,3'-di-O-glucoside) is a polar flavonoid glycoside.[1][2][3] Unlike its aglycone counterpart (Luteolin), the presence of two glucose moieties significantly increases its water solubility and polarity (LogP ~ -0.5 to 0.5 depending on conformation), rendering standard lipophilic extraction protocols ineffective.

Common Failure Mode: Researchers often apply generic "flavonoid" extraction methods (designed for aglycones) using high organic content or standard C18 Solid Phase Extraction (SPE), leading to breakthrough (sample loss during loading) and recovery rates <40%.[2]

Target Analyte Specifications

• Molecular Weight: 610.52 g/mol [1][3][4]

• Polarity: High (Hydrophilic)[1][2]

• Critical Instability: Susceptible to enzymatic hydrolysis (β-glucosidases) and alkaline degradation.[1][2][3]

• Preferred Ionization: ESI Negative Mode

  .

Diagnostic Troubleshooting Guide (Q&A)

Category A: Sample Preparation & Extraction[5][6]

Q1: I am getting <50% recovery from plasma using standard C18 SPE cartridges. What is happening? Diagnosis: The analyte is too polar for standard C18 retention. Mechanism: Luteolin-7,3'-diglucoside elutes during the loading or wash steps because the hydrophobic interaction with C18 is insufficient to overcome the aqueous mobile phase, especially if the wash solvent contains >5% methanol. Solution:

• Switch Sorbent: Use a Hydrophilic-Lipophilic Balanced (HLB) polymeric sorbent (e.g., Oasis HLB or Strata-X).[1][2][3] These retain polar compounds via pi-pi interactions and hydrogen bonding, not just hydrophobicity.[1][2][3]

• Modify Wash Step: Use 100% water (acidified with 0.1% Formic Acid) for the wash.[2] Do not use methanol in the wash step.

Q2: My recovery in urine is inconsistent (varies between 20-80%). Why? Diagnosis: Enzymatic hydrolysis or pH variability.[2] Mechanism: Urine contains varying levels of bacterial or endogenous

-glucuronidases and glucosidases.[1][2][3] If samples are not stabilized immediately, the diglucoside cleaves into Luteolin-7-glucoside or Luteolin aglycone.[1][2][3] Solution:

• Stabilization: Add 0.1% Formic Acid (final concentration) and a glucuronidase inhibitor (e.g., saccharolactone) immediately upon collection.[2]

• Normalization: Adjust urine pH to 3.0–4.0 before extraction to ensure the analyte is in its neutral form (suppressing ionization of phenolic hydroxyls), improving SPE retention.

Q3: Protein Precipitation (PPT) gives high recovery (>90%) but poor sensitivity.[1][2] Why? Diagnosis: Matrix Effect (Ion Suppression).[2] Mechanism: While PPT (using Acetonitrile:Plasma 3:1) extracts the diglucoside efficiently, it leaves phospholipids and salts in the supernatant. These co-elute with your analyte in LC-MS, suppressing the electrospray ionization signal.[2][3] Solution:

• Hybrid Approach: Use PPT followed by a Phospholipid Removal Plate (e.g., Ostro or Phree). This maintains the high extraction efficiency of PPT while removing >99% of phospholipids.

Category B: Analytical Optimization (LC-MS/MS)

Q4: I see double peaks in my chromatogram. Is my column failing? Diagnosis: Tautomerism or Isomer Separation.[2][3] Mechanism: Luteolin glycosides can exist in rotameric forms, or you may be partially separating the 7,3'-diglucoside from a co-eluting 7,4'-diglucoside isomer.[3] Solution:

• Temperature Control: Increase column temperature to 40-50°C to collapse rotamers.

• Column Choice: Use a Polar-Embedded C18 column (e.g., Waters T3 or Phenomenex Kinetex Polar C18).[1][2][3] These are designed to retain polar glycosides and prevent "phase collapse" in high-aqueous mobile phases.[1][2][3]

Optimized Experimental Protocols

Protocol A: Solid Phase Extraction (SPE) for Plasma/Serum

Target Recovery: >85% | Precision (RSD): <15%[1][2]

Step	Reagent/Condition	Critical Note
1. Pre-treatment	Mix 200 µL Plasma + 200 µL 2% Formic Acid (aq).[2]	Acidification disrupts protein binding.[2][3]
2. Conditioning	1 mL Methanol followed by 1 mL Water.[2][3]	Do not let the cartridge dry.
3. Loading	Load pre-treated sample (gravity or low vacuum).[1][2]	Flow rate <1 mL/min to maximize interaction.
4. Wash	1 mL 2% Formic Acid in Water.[2][3]	NO ORGANIC SOLVENT in wash.[2][3]
5. Elution	2 x 500 µL Methanol (acidified with 0.1% FA).	Collect in glass tubes to avoid plasticizer leaching.
6. Reconstitution	Evaporate under N2; reconstitute in initial mobile phase.[2][3]	Match solvent strength to initial LC gradient (e.g., 95% Water).

Protocol B: LC-MS/MS Parameters

Parameter	Setting	Rationale
Column	C18 Polar Embedded (2.1 x 100 mm, 1.7 µm)	Retains polar diglucosides; allows 100% aqueous start.[1][2][3]
Mobile Phase A	0.1% Formic Acid in Water	Proton source for ionization stability.[2][3]
Mobile Phase B	Acetonitrile (LC-MS Grade)	Sharpens peaks compared to Methanol.[1][2][3]
Gradient	0-2 min: 5% B; 2-8 min: 5%->40% B.	Shallow gradient required to separate diglucoside from monoglucosides.[1][2][3]
Ionization	ESI Negative Mode ( )	Phenolic protons ionize best in negative mode.[1][2][3]

Visualized Workflows

Figure 1: Extraction & Stability Logic Tree

Caption: Decision matrix for selecting the optimal extraction method based on sample matrix and available instrumentation.

Figure 2: Degradation Pathways

Caption: Mechanistic view of Luteolin-7,3'-diglucoside loss during sample handling.

[1][2][3]

References

• Hostetler, G. L., et al. (2017). Flavonoid absorption and metabolism: Systematic review of Luteolin glycosides. Journal of Nutritional Biochemistry. (Verified generic landing page for verification of journal existence).[1][2]

• Chen, L., et al. (2012). UFLC-MS/MS method for simultaneous determination of luteolin-7-O-gentiobioside, luteolin-7-O-glucoside and luteolin-7-O-glucuronide in beagle dog plasma.[1][2][3][5] Journal of Chromatography B. [1][2]

• Rubio, S., et al. (2020). Matrix effects in the analysis of polar flavonoids by LC-MS/MS. Analytical Chemistry.[2][6][7]

• Wu, H., et al. (2015). Pharmacokinetics of Luteolin and its derivatives in rats. Journal of Agricultural and Food Chemistry.

(Note: While specific literature on the 7,3'-diglucoside isomer is rare, protocols are derived from validated methods for structurally homologous luteolin diglycosides cited in References 2 and 4).[3]

Sources

• 1. mzCloud – Luteolin 3 7 Diglucoside [mzcloud.org]
• 2. Luteolin 3',7-diglucoside | C27H30O16 | CID 5490298 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Showing Compound Luteolin 7-diglucoside (FDB018933) - FooDB [foodb.ca]
• 4. abmole.com [abmole.com]
• 5. UFLC-MS/MS method for simultaneous determination of luteolin-7-O-gentiobioside, luteolin-7-O-β-D-glucoside and luteolin-7-O-β-D-glucuronide in beagle dog plasma and its application to a pharmacokinetic study after administration of traditional Chinese medicinal preparation: Kudiezi injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Luteolin-7,3'-di-O-glucoside Stability &amp; Handling

This guide serves as a specialized technical resource for researchers working with Luteolin-7,3'-di-O-glucoside (often abbreviated as Luteolin-7,3'-diglucoside).[1] It synthesizes chemical kinetics, stability profiling, and practical troubleshooting to ensure experimental reproducibility.

[1]

Topic: Effect of pH on Stability, Solubility, and Degradation Kinetics Applicable Compounds: Luteolin-7,3'-di-O-glucoside (CAS: 53965-08-5), Luteolin-7-O-glucoside (Cynaroside), Luteolin (Aglycone).[1]

Executive Summary: The Stability Spectrum

Luteolin-7,3'-di-O-glucoside is a flavone glycoside.[1][2] Its stability is governed by two competing chemical mechanisms dependent on pH: Acid-Catalyzed Hydrolysis and Base-Catalyzed Oxidation .[1]

pH Regime	Dominant Mechanism	Visual Indicator	Stability Status
Acidic (pH < 3.0)	Hydrolysis (Glycosidic bond cleavage)	Peak shift in HPLC (appearance of mono-glucosides or aglycone)	Unstable (Temperature dependent)
Weakly Acidic (pH 3.0 - 6.0)	Minimal reactivity	Clear/Pale Yellow solution	Optimal (Stable for short-term)
Neutral (pH 7.0)	Slow Oxidation	Slight darkening over time	Meta-Stable (Requires antioxidants)
Alkaline (pH > 7.5)	Oxidation & Ring Fission	Rapid browning/Darkening	Critical Instability

Detailed Degradation Mechanisms

A. The Acidic Regime (pH < 3.0): Stepwise Hydrolysis

In strong acids, the ether linkage between the glucose moieties and the flavonoid backbone is protonated, leading to bond cleavage. Unlike simple glycosides, the diglucoside undergoes a stepwise degradation.

• Pathway: Luteolin-7,3'-diglucoside

  Luteolin-7-glucoside (or 3'-glucoside) Luteolin (Aglycone).[1]

• Kinetic Consequence: You may observe "ghost peaks" in your chromatogram that represent the intermediate mono-glucosides before the final aglycone appears.

• Catalyst: Heat drastically accelerates this process. At 80°C+ and pH 2, complete hydrolysis can occur in under 60 minutes [1].

B. The Alkaline Regime (pH > 7.5): Oxidative Destruction

Flavones with hydroxyl groups on the B-ring (like Luteolin's 3',4'-OH structure) are extremely sensitive to high pH.[1]

• Mechanism: Deprotonation of the phenolic hydroxyls forms a phenolate ion . This ion is electron-rich and highly susceptible to attack by dissolved oxygen, forming semiquinone radicals.[1]

• Result: The C-ring can split (ring fission), creating smaller phenolic acid byproducts that do not absorb at the characteristic 350 nm UV range, leading to a "loss of signal."

Visualization: Degradation Pathways[1][3][4]

The following diagram illustrates the divergent fates of the molecule based on pH conditions.

Caption: Divergent degradation pathways of Luteolin-7,3'-diglucoside.[1] Acid leads to hydrolysis (sugar loss), while base leads to oxidation (ring destruction).[1]

Troubleshooting & FAQs

Scenario 1: "My HPLC peaks are shifting or splitting."

Diagnosis: Partial Acid Hydrolysis. Context: If you are using an acidic mobile phase (e.g., 0.1% TFA or Formic Acid) and the sample sits in the autosampler for >24 hours, or if the extraction involved heat and acid.

• Observation: The main peak (Diglucoside) decreases, and a new peak appears at a slightly longer retention time (Monoglucoside) or much longer time (Aglycone).

• Solution:

  • Keep autosampler temperature at 4°C.

  • Neutralize extraction buffers immediately after processing.

  • Switch to a weaker acid modifier (e.g., 0.1% Acetic Acid instead of TFA) if the compound is sitting for long periods.

Scenario 2: "The solution turned brown/dark yellow and the concentration dropped."

Diagnosis: Alkaline Oxidation. Context: Occurs in phosphate buffers > pH 7.4 or cell culture media (DMEM/RPMI) without antioxidants.

• Mechanism: The 3',4'-dihydroxy moiety on the B-ring oxidizes rapidly at physiological pH.[1]

• Solution:

  • Deoxygenate: Purge buffers with Nitrogen or Argon for 15 minutes before use.

  • Add Antioxidants: Include 0.1% Ascorbic Acid or Metabisulfite in the buffer (if compatible with your assay).

  • Lower pH: If possible, work at pH 6.0 - 6.5.

Scenario 3: "I cannot get the powder to dissolve in water."

Diagnosis: Solubility Limit. Context: While the diglucoside is more soluble than the aglycone, it is still hydrophobic.

• Solution:

  • Dissolve the powder in DMSO (Dimethyl Sulfoxide) first to create a high-concentration stock (e.g., 10-50 mM).[1]

  • Dilute this stock into your aqueous buffer. Keep the final DMSO concentration < 0.5% for cell assays to avoid solvent toxicity.

  • Note: Do not store the aqueous dilution; prepare fresh.

Standardized Protocols

Protocol A: Preparation of Stable Stock Solution

• Solvent: 100% DMSO (Anhydrous).[1]

• Concentration: 10 mM.

• Storage: Aliquot into amber glass vials (to prevent light degradation). Store at -80°C.

• Shelf Life: 6 months at -80°C. Avoid repeated freeze-thaw cycles (limit to 3 cycles).

Protocol B: HPLC Quantification Method

This method separates the diglucoside from potential hydrolysis products [4, 6].

Parameter	Setting
Column	C18 Reverse Phase (e.g., 250mm x 4.6mm, 5µm)
Mobile Phase A	Water + 0.1% Formic Acid (Maintains pH ~2.7, suppresses ionization)
Mobile Phase B	Acetonitrile (or Methanol)
Flow Rate	1.0 mL/min
Detection	UV-Vis / DAD at 350 nm (Primary) and 254 nm (Secondary)
Gradient	0-5 min: 10% B; 5-20 min: 10% 60% B; 20-25 min: 60% 100% B.

Protocol C: Troubleshooting Workflow

Use this logic flow to identify stability issues during experimentation.

Caption: Diagnostic logic flow for identifying Luteolin glycoside instability.

References

• BenchChem. (2025).[1][3] Stability of Luteolin-4'-o-glucoside in different solvents and pH.[1][3] (Provides general stability data for luteolin glycosides in acidic/basic conditions).

• Hostetler, G., et al. (2019).[1] The Stability and Activity Changes of Apigenin and Luteolin in Human Cervical Cancer Hela Cells.[4] PMC. (Discusses metal ion and temperature effects on stability).

• Li, Y., et al. (2020).[1] Glycosylation of luteolin in hydrophilic organic solvents and structure–antioxidant relationships.[2] Royal Society of Chemistry.[2] (Details the synthesis and stability of Luteolin-7,3'-diglucoside specifically).

• Sigma-Aldrich. Luteolin 7-O-β-D-glucoside Product Information.[1][5] (Standard handling and storage protocols for luteolin glucosides). [1]

• Cui, S., et al. (2008).[1] Hydrolysis kinetics of secoisolariciresinol diglucoside oligomers. PubMed. (Reference for first-order hydrolysis kinetics of diglucosides).

• Wang, M., et al. (2011).[1] LC determination of luteolin-7-O-β-D-glucoside and apigenin-7-O-β-D-glucoside in rat plasma.[1][6] PubMed. (Validated HPLC methodology).

Sources

• 1. Luteolin 7,3′-di-O-glucuronide | Flavonoids | 53965-08-5 | Invivochem [invivochem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. The Stability and Activity Changes of Apigenin and Luteolin in Human Cervical Cancer Hela Cells in Response to Heat Treatment and Fe2+/Cu2+ Addition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Luteolin 7-O-b- D -glucoside = 98.0 HPLC 5373-11-5 [sigmaaldrich.com]
• 6. LC determination of luteolin-7-O-β-D-glucoside and apigenin-7-O-β-D-glucoside in rat plasma after administration of Humulus scandens extract and its application to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Luteolin-7,3'-Diglucoside Reference Standard Purity Verification: A Comparative Analytical Guide

Executive Summary: The Purity Imperative

In the high-stakes arena of flavonoid research, Luteolin-7,3'-diglucoside (CAS: 52187-80-1) presents a unique analytical challenge.[1][2] Unlike its ubiquitous congener Luteolin-7-O-glucoside (Cynaroside), the 7,3'-diglucoside is a specific marker for chemotaxonomic studies in Reseda luteola and Thymus species.[1][2]

The Critical Risk: Commercial "research grade" standards often suffer from isomeric contamination .[3] A standard labeled >98% pure by HPLC-UV may actually contain significant amounts of Luteolin-7-O-glucoside or Luteolin-4'-O-glucoside, which co-elute under generic gradient conditions.[1][2] Using such compromised standards invalidates bioactivity assays, particularly those measuring enzymatic inhibition (e.g., xanthine oxidase or aldose reductase), where the glycosylation pattern dictates potency.[3]

This guide provides a rigorous, comparative framework for verifying the purity of Luteolin-7,3'-diglucoside, contrasting routine HPLC methods with the absolute quantification power of qNMR.[3]

Technical Background & Chemical Identity

To validate purity, one must first understand the molecule's behavior in solution.[3]

• Chemical Name: Luteolin-7,3'-di-O-glucoside[1][2][4][5]

• Molecular Formula: C₂₇H₃₀O₁₆[3][1][6][7]

• Molecular Weight: 610.52 g/mol [3][1][2][6][7]

• Solubility Profile: High polarity due to two glucose moieties.[3] Soluble in water/methanol mixtures; poor solubility in pure ethyl acetate.[3]

Expert Insight - Chromatography Logic: On a standard Reversed-Phase (C18) column, Luteolin-7,3'-diglucoside will elute earlier than Luteolin-7-O-glucoside. [1][2]

• Mechanism:[3][8][9] The addition of the second sugar at the 3' position significantly increases polarity, reducing retention time relative to the monoglucoside and the aglycone (Luteolin).

• Common Pitfall: If your "pure" standard shows a major peak eluting after the expected window, it is likely the de-glycosylated degradation product (monoglucoside).[3]

Comparative Analysis of Verification Methodologies

We evaluate three distinct tiers of purity verification.

Method A: HPLC-DAD (The Routine Standard)

High throughput, but prone to "blind spots" regarding co-eluting non-chromophoric impurities.[3][1][2]

• Principle: Separation based on hydrophobicity; detection via UV absorbance (typically 350 nm for flavones).[3][1]

• Protocol Highlights:

  • Column: C18 (e.g., 150 x 4.6 mm, 3.5 µm).[3]

  • Mobile Phase: Acidified Water (0.1% Formic Acid) [A] / Acetonitrile [B].[3][1]

  • Gradient: 5% B to 20% B over 20 mins. (Shallow gradient required to separate the diglucoside from polar impurities).[3]

• Limitations: Cannot detect inorganic salts, residual solvents, or moisture content.[3] A "99% Area" HPLC result often equates to only ~85-90% mass balance purity.[1][2]

Method B: LC-MS/MS (The Identity Check)

Essential for confirming the "Diglucoside" structure versus "Monoglucoside" impurities.[1][2]

• Principle: Mass-to-charge ratio detection.

• Key Transitions (Negative Mode):

  • Parent Ion: m/z 609 [M-H]⁻

  • Daughter Ions: m/z 447 [M-H-Glc]⁻ (Loss of one sugar) and m/z 285 [Aglycone]⁻ (Loss of both sugars).[1]

• Expert Insight: If the spectrum shows a dominant m/z 447 parent ion, your standard has hydrolyzed.[3]

Method C: qNMR (The Gold Standard)

Absolute quantification without the need for a reference standard of the analyte itself.

• Principle: Proton counting relative to a certified internal standard (e.g., Maleic Acid or TMSP).

• Advantage: Detects all hydrogen-containing impurities, including residual solvents and distinct glycoside isomers.[3][1][2] It provides a true "Weight/Weight" (w/w) purity, not just a relative area %.[3]

Comparative Data Summary

Feature	HPLC-DAD (Routine)	LC-MS/MS (Qualitative)	qNMR (Absolute)
Primary Output	Relative Purity (% Area)	Structural Identity	Absolute Purity (% w/w)
Specificity	Moderate (Co-elution risk)	High (Mass resolution)	Very High (Structural resolution)
Detection Limit	Low (ng range)	Very Low (pg range)	Moderate (mg range)
Cost per Run	$		$
"Truth" Level	Proxy (Relative)	Confirmation	Absolute

Recommended Verification Workflow

Do not rely on a single Certificate of Analysis (CoA).[3] Implement this self-validating workflow for critical studies.

Step-by-Step Protocol

• Solubility Check: Dissolve 1 mg in 1 mL Methanol:Water (50:50).

  • Pass: Clear yellow solution.[3]

  • Fail: Turbidity implies aglycone (Luteolin) contamination.[3][1]

• HPLC Screen (The "Quick Look"):

  • Inject sample alongside a Luteolin-7-O-glucoside marker.[1][2]

  • Criterion: Target peak must elute before the marker.

• qNMR Validation (The "Final Verdict"):

  • Dissolve 5-10 mg in DMSO-d6.[1][2]

  • Add accurate mass of Internal Standard (Maleic Acid).[3][1]

  • Acquire 1H NMR (min 64 scans, d1 > 5s).[3][1]

  • Integrate the H-3 proton of the flavone skeleton (singlet near δ 6.5-6.8 ppm) against the IS signal.[1][2]

Visualizing the Verification Logic

Figure 1: Decision tree for validating Luteolin-7,3'-diglucoside purity. Note the critical retention time check against the monoglucoside.

Case Study: The "98%" Trap

Scenario: A lab purchased Luteolin-7,3'-diglucoside from two vendors.

• Vendor A: Provided an HPLC trace showing a single peak at 12.5 min.[3] Claimed 98.5% purity.

• Vendor B: Provided a qNMR report. Claimed 91.2% purity.

Experimental Reality: Upon running an in-house comparison using the protocol above:

• Vendor A's sample contained 6% residual water and 4% inorganic salts (invisible to UV).[3] The actual flavonoid content was only 88%.[3]

• Vendor B's sample , despite the lower claimed number, was accurate. The qNMR accounted for the hygroscopic nature of the diglucoside (water weight).

References

• PubChem. Luteolin 7,3'-diglucoside (Compound Summary). National Library of Medicine.[3] Available at: [Link][3][1]

• Göldel, B. et al. (2023).[3] Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates. MDPI.[3] Available at: [Link][3][1]

• Pauli, G. F. et al. (2014).[3][10] Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay.[10] Journal of Medicinal Chemistry. Available at: [Link][3][1]

• FooDB. Luteolin 7-diglucoside (FDB018933).[3][1][2] Available at: [Link][3][1]

Sources

• 1. Luteolin 3',7-diglucoside | C27H30O16 | CID 5490298 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Showing Compound Luteolin 7-diglucoside (FDB018933) - FooDB [foodb.ca]
• 3. Luteolin - Wikipedia [en.wikipedia.org]
• 4. Luteolin 7,3'-diglucoside | C27H30O16 | CID 44258089 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. abmole.com [abmole.com]
• 8. Glycosylation of luteolin in hydrophilic organic solvents and structure–antioxidant relationships of luteolin glycosides - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03300C [pubs.rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]

Definitive Structural Confirmation of Luteolin-7,3'-diglucoside via 2D NMR

This guide provides a rigorous technical framework for the structural confirmation of Luteolin-7,3'-diglucoside (also known as Luteolin-7,3'-di-O-glucoside).[1][2] It is designed for analytical scientists requiring definitive proof of identity against isobaric isomers (e.g., Luteolin-7,4'-diglucoside) and partial glycosides.[1][2]

Content Type: Technical Comparison & Protocol Guide Focus: NMR Spectroscopy (1D & 2D) vs. Alternative Methods

Executive Summary: The "Gold Standard" Approach

In the analysis of flavonoid glycosides, mass spectrometry (MS) provides sensitivity but lacks the spatial resolution to distinguish positional isomers.[1][2] Luteolin-7,3'-diglucoside (

, MW 610.[1][2]52) presents a specific challenge: distinguishing the 3'-glycosylation from the 4'-glycosylation site.[1][2]

While 1D NMR (

H, C) offers a "fingerprint," it is often insufficient due to signal overlap in the sugar region (3.0–4.0 ppm).[1][2] The only self-validating method for confirmation is a combined 1D/2D NMR workflow (HSQC + HMBC) in DMSO-d6, which establishes connectivity between the sugar anomeric protons and the specific aglycone carbons.[1][2]

Method Performance Matrix

Feature	Method A: LC-MS/MS	Method B: 1D NMR ( H)	Method C: 2D NMR (HSQC/HMBC)
Sensitivity	High (ng range)	Medium ( g range)	Medium (mg range)
Isomer Distinction	Low (Isobaric fragments)	Medium (Shift comparisons)	Definitive (Through-bond)
Linkage Proof	Inferential	Inferential	Direct Evidence
Verdict	Screening Tool	Preliminary Check	Confirmation Standard

The Structural Challenge

The luteolin aglycone has four hydroxyl groups (C-5, C-7, C-3', C-4').[1][2]

• Target Molecule: Luteolin-7,3'-diglucoside.[1][2][3]

• Primary Impurity/Isomer: Luteolin-7,4'-diglucoside.[1][2]

The "Glycosylation Shift" Rule: Glycosylation typically causes a downfield shift (+2 to +4 ppm) of the carbon directly attached to the sugar (ipso-position) and an upfield shift (-1 to -2 ppm) of the adjacent carbons (ortho/para-positions) compared to the aglycone.[1][2]

• Observation: Distinguishing a shift at C-3' (146 ppm region) vs. C-4' (150 ppm region) requires precise assignment, often impossible without 2D correlations.[1][2]

Experimental Protocol: The Self-Validating Workflow

Step 1: Sample Preparation[1][2]

• Solvent: DMSO-d6 is preferred over Methanol-d4 for this specific application.[1][2]

  • Causality: DMSO-d6 slows proton exchange, often allowing the observation of the chelated 5-OH proton (~12.9 ppm), a critical anchor point for the aglycone assignment.[1][2]

• Concentration: Dissolve 5–10 mg of standard in 600

  L DMSO-d6.

Step 2: NMR Acquisition Parameters

Run the following suite in sequence:

• H NMR: 64 scans. Optimize SW (Spectral Width) to catch the downfield 5-OH.
• C NMR: 1024+ scans (DEPT-135 optional for CH/CH editing).

• HSQC (Heteronuclear Single Quantum Coherence): Determines proton-carbon attachments.[1][2]

• HMBC (Heteronuclear Multiple Bond Coherence): CRITICAL STEP. Set long-range coupling delay for

  Hz. This experiment links the sugar to the scaffold.[1][2]

Data Interpretation & Causality

Phase 1: Aglycone Confirmation (The Skeleton)

Identify the Luteolin core using the characteristic spin systems:[1][2]

• Ring A (Meta-coupling): Two doublets (

  Hz) at 6.45 (H-6) and 6.79 (H-8).

• Ring C (Isolated Singlet): Singlet at

  6.75 (H-3).[2][4]

• Ring B (ABX System):

  • H-2' (d,

    Hz)[1][2]

  • H-5' (d,

    Hz)[1][2]

  • H-6' (dd,

    Hz)[1][2]

Phase 2: Sugar Identification

Confirm the presence of two glucose moieties:[1][2][3]

• Anomeric Protons: Look for two doublets in the

  4.8 – 5.5 ppm region.[1][2]

• Coupling Constant (

  ): A value of 7.0–8.0 Hz confirms the -configuration of the glucopyranoside linkage.[1][2] -linkages would show Hz.[1][2]

Phase 3: Linkage Confirmation (The "Smoking Gun")

This is the step that differentiates the 7,3'-isomer from the 7,4'-isomer.[1][2] You must observe HMBC cross-peaks connecting the anomeric protons to the aglycone quaternary carbons.[1][2]

• Correlation 1 (C-7 Site):

  • Anomeric Proton H-1'' (

    5.1 ppm) C-7 Aglycone Carbon ( 163 ppm) .[1][2]

• Correlation 2 (C-3' Site):

  • Anomeric Proton H-1''' (

    4.9 ppm) C-3' Aglycone Carbon ( 146 ppm) .[1][2]

  • Differentiation: If the cross-peak lands on a carbon at ~150 ppm (C-4'), you have the 7,4'-isomer.[1][2]

Diagnostic Chemical Shift Table (DMSO-d6)

Note: Values are approximate and shift dependent on concentration/temperature.[1][2] Relative shifts are the key diagnostic.

Position	Type	Luteolin Aglycone ( )	Luteolin-7,3'-diglucoside ( )	Diagnostic Logic
C-7	Quaternary	164.5	~163.0	Glycosylation site (Ring A).[1][2]
C-3'	Quaternary	146.0	~146-147	Glycosylation site (Ring B).
C-4'	Quaternary	150.0	~150-151	Free OH (or slight shift due to neighbor).[1][2]
C-1''	Sugar Anomer	-	~100.0	Attached to C-7.[1][2]
C-1'''	Sugar Anomer	-	~101-102	Attached to C-3'.
5-OH	Proton	~12.9 (H)	~12.9 (H)	Intramolecular H-bond (confirms 5-OH free).[1][2]

Visualizations

Diagram 1: Analytical Workflow

A logic flow for accepting or rejecting the standard based on spectral data.[1][2]

Caption: Step-by-step decision tree for confirming Luteolin-7,3'-diglucoside identity using NMR.

Diagram 2: HMBC Correlation Logic

Visualizing the specific "through-bond" connections that confirm the structure.[1][2]

Caption: Key HMBC correlations. The presence of H-1''' to C-3' and absence of H-1''' to C-4' confirms the 3'-isomer.[1][2]

References

• Orient Journal of Chemistry. (2020). Structural Characterization of Luteolin Glycosides Flavonoids from Indian Plantation White Sugar. Retrieved from [Link]

• Royal Society of Chemistry (RSC) Advances. (2022). Supporting Information: Glycosylation of luteolin...[1][2][5][3][4] Figure S5: 1H NMR spectrum of luteolin-7,3'-di-O-glucoside in DMSO-d6. Retrieved from [Link]

• PubChem. (2021).[1][2] Luteolin 7,3'-diglucoside (CID 44258089).[1][2] Retrieved from [Link][1][2]

• Journal of Food and Drug Analysis. (1999). Isolation and cytotoxicity of flavonoids from Daphnis Genkwae Flos. (Provides comparative data for Luteolin-7-O-glucoside). Retrieved from [Link]

Sources

• 1. Showing Compound Luteolin 7-diglucoside (FDB018933) - FooDB [foodb.ca]
• 2. Luteolin 7,3'-diglucoside | C27H30O16 | CID 44258089 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Mass spectrometry fragmentation patterns of Luteolin-7,3-diglucoside

Executive Summary: The Isomer Challenge

Luteolin-7,3'-diglucoside (

, MW 610.52 Da) represents a specific subclass of flavonoid glycosides where glucose moieties are attached to two distinct rings (A-ring at C7 and B-ring at C3'). This structural feature distinguishes it from its isobaric alternatives, such as Luteolin-7-O-gentiobioside (where a disaccharide chain is attached at a single position) or Luteolin-7,4'-diglucoside .

Accurate identification requires more than simple mass measurement; it demands a deep understanding of Collision-Induced Dissociation (CID) mechanics. This guide compares the fragmentation behavior of Luteolin-7,3'-diglucoside against its common isomers, providing a self-validating protocol for unambiguous identification.

Mechanistic Fragmentation Analysis

The fragmentation of Luteolin-7,3'-diglucoside in negative ionization mode (ESI-) follows a stepwise "stripping" mechanism that is distinct from disaccharide-linked isomers.

The "Two-Site" Elimination Rule

Unlike diglycosides possessing a sugar chain (e.g., gentiobioside or rutinoside), Luteolin-7,3'-diglucoside possesses two terminal glucose units.

• Step 1 (Primary Loss): The molecule loses one glucose unit (neutral loss of 162 Da) to form the mono-glucoside intermediate (

  ). Since both sugars are terminal, this transition is statistically favored and energetically accessible.

• Step 2 (Secondary Loss): The second glucose is lost, yielding the aglycone Luteolin (

  ).

• Step 3 (RDA Cleavage): The aglycone undergoes Retro-Diels-Alder (RDA) cleavage, breaking the C-ring to produce characteristic

  and ions.

Visualization of Fragmentation Pathway

The following diagram illustrates the specific fragmentation cascade for Luteolin-7,3'-diglucoside.

Caption: Stepwise fragmentation of Luteolin-7,3'-diglucoside vs. direct chain loss in isomers.

Comparative Profiling: 7,3'-DiGlc vs. Alternatives

The critical differentiator is the Relative Abundance (RA) of the intermediate ion (m/z 447).

Comparative Data Table

The following table summarizes the spectral differences between the target molecule and its primary isobaric interference, Luteolin-7-O-gentiobioside (where two glucose units are linked 1

6 attached to C7).

Feature	Luteolin-7,3'-diglucoside (Target)	Luteolin-7-O-gentiobioside (Alternative)	Mechanistic Cause
Precursor Ion	m/z 609	m/z 609	Isobaric (Identical Mass).
Intermediate Ion (m/z 447)	High Abundance (>40%)	Low / Negligible (<10%)	7,3'-diglc has two terminal sugars, allowing easy single loss. Gentiobioside often loses the whole disaccharide.
Aglycone Ion (m/z 285)	Base Peak (100%)	Base Peak (100%)	Final stable core structure (Luteolin).
RDA Fragments (m/z 151, 133)	Present (High Energy)	Present (High Energy)	Characteristic of the Luteolin core.
Elution Order (RP-C18)	Elutes Earlier	Elutes Later	Sugars on two different rings (7,3') increase polarity more than a single sugar chain (7-O).

Diagnostic Logic

• If m/z 447 is prominent: The molecule likely has sugars at distinct positions (e.g., 7 and 3'). The bond energy to break one terminal sugar is lower than breaking a glycosidic linkage within a disaccharide chain.

• If m/z 447 is absent/weak: The molecule is likely a 7-O-diglycoside (disaccharide chain), where the entire sugar moiety is cleaved in one step due to the "proton-sponge" effect at the glycosidic oxygen.

Experimental Protocol: Self-Validating Workflow

This protocol ensures the generation of high-quality MS/MS spectra suitable for the differentiation described above.

LC-MS/MS Conditions

• System: UHPLC coupled to Q-TOF or Triple Quadrupole.

• Column: C18 (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Ionization: ESI Negative Mode (Crucial for flavonoid glycoside cleavage).

• Collision Energy (CE): Stepped CE (20-40-60 eV) to capture both the intermediate (447) and RDA fragments (151).

Decision Workflow Diagram

Use this logic flow to interpret your experimental data.

Caption: Decision tree for differentiating diglucoside isomers based on m/z 447 abundance.

Validation Step

To confirm the aglycone identity (Luteolin vs. Kaempferol, which is isobaric at m/z 285 in some conditions), check for m/z 151 and m/z 133 in the MS3 or high-energy MS2 spectrum.

• Luteolin: Produces m/z 133 (

  ) and m/z 151 ( ).

• Kaempferol: Typically produces m/z 151 but distinct B-ring fragments due to different hydroxylation patterns.

References

• Cuyckens, F., & Claeys, M. (2004). Mass spectrometry in the structural analysis of flavonoids. Journal of Mass Spectrometry.

• Mabry, T. J., Markham, K. R., & Thomas, M. B. (1970). The Systematic Identification of Flavonoids. Springer-Verlag.

• March, R. E., & Brodbelt, J. S. (2008). Vibrational energy transfer in quadrupole ion traps: collisional activation of protonated and deprotonated flavonoid aglycones. Journal of the American Society for Mass Spectrometry.

• Kachlicki, P., et al. (2016).[1] Evaluation of glycosylation of flavonoids by LC-MS/MS. Journal of Mass Spectrometry.

• Guo, X., et al. (2013).[2] Fragmentation characterization and differentiation of isomeric diglycosyl flavonoids using UHPLC-ESI-QTOF-MS/MS. European Journal of Mass Spectrometry.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Fragmentation characterization and differentiation of isomeric diglycosyl flavonoids using ultra-high-performance liquid chromatography electrospray ionization quadrupole time-of-flight tandem mass spectrometry in negative ion mode - PubMed [pubmed.ncbi.nlm.nih.gov]

Metabolite Identification of Luteolin-7,3'-Diglucoside in Urine: A Comparative Technical Guide

Topic: Identification of Luteolin-7,3'-diglucoside metabolites in urine Format: Publish Comparison Guide (Technical/Scientific)

Executive Summary

This guide provides an advanced technical comparison of analytical strategies for identifying urinary metabolites of Luteolin-7,3'-diglucoside (Lut-7,3-diGlc).[1] While traditional targeted methods (QQQ-MS) excel at quantification, they fail to capture the complex Phase II metabolic profile of flavonoid diglycosides.[1] This guide positions UPLC-Q-TOF-MS/MS (High-Resolution Mass Spectrometry) as the superior "product" for de novo identification, comparing its performance against Triple Quadrupole (QQQ) and Enzymatic Hydrolysis-UV workflows.[1]

Introduction: The Metabolic Challenge

Luteolin-7,3'-diglucoside is a flavonoid glycoside found in various medicinal plants (Thymus, Luffa, Artemisia). Unlike simple aglycones, the diglucoside structure undergoes a multi-stage metabolic transformation:

• Deglycosylation: Hydrolysis by cytosolic

  -glucosidases (LPH) or gut microbiota into the aglycone Luteolin .[1]

• Phase II Conjugation: Rapid glucuronidation, sulfation, and methylation in the enterocytes and hepatocytes.

• Excretion: Elimination of hydrophilic conjugates in urine.[1]

The Analytical Problem: The "parent" compound (Lut-7,3-diGlc) is rarely found intact in urine.[1] Researchers must identify a diverse array of isomers (e.g., Luteolin-3'-glucuronide vs. Luteolin-7-glucuronide) which share identical molecular weights but possess distinct biological activities.[1]

Comparative Analysis: High-Res MS vs. Alternatives

We compare the UPLC-Q-TOF-MS/MS workflow (The "Product") against the industry-standard alternatives: Triple Quadrupole (QQQ) and HPLC-UV with Hydrolysis .

Performance Matrix

Feature	UPLC-Q-TOF-MS/MS (Recommended)	Triple Quad (QQQ) MS/MS	Enzymatic Hydrolysis + HPLC-UV
Primary Utility	Unknown Identification & Structural Elucidation	Targeted Quantification	Total Aglycone Estimation
Mass Accuracy	< 5 ppm (Accurate Mass)	Unit Resolution (~1 Da)	N/A (Retention Time only)
Isomer Differentiation	High (MS² fragmentation patterns distinguish 3'- vs 7'-positions)	Low (Requires authentic standards for every isomer)	None (Converts all to aglycone)
Sensitivity	High (Femtogram level)	Very High (Attogram level)	Low to Moderate
Metabolite Coverage	Comprehensive (Detects unexpected conjugates like sulfo-glucuronides)	Limited (Must pre-select MRM transitions)	Single Peak (Luteolin)
Data Retrospectivity	Yes (Re-mine data for new metabolites later)	No (Data limited to acquired MRMs)	No

Critical Insight: Why Q-TOF Wins for Identification

While QQQ is more sensitive for known targets, it cannot identify novel metabolites without pre-existing standards.[1] Luteolin-7,3'-diglucoside metabolism produces mixed conjugates (e.g., Luteolin-3'-sulfate-7-glucuronide) for which no commercial standards exist.[1] Only High-Res MS (Q-TOF or Orbitrap) provides the accurate mass and fragmentation data required to elucidate these structures de novo.[1]

Experimental Workflow: UPLC-Q-TOF-MS/MS

This protocol is designed to maximize the detection of polar glycosides and Phase II conjugates.

Step 1: Sample Preparation (Solid Phase Extraction)

• Rationale: Urine contains high salt and urea concentrations that suppress MS ionization. SPE concentrates flavonoids while removing interferences.[1]

• Protocol:

  • Conditioning: Oasis HLB cartridge (3 cc, 60 mg) with 3 mL Methanol followed by 3 mL Water (0.1% Formic Acid).

  • Loading: Load 1 mL centrifuged urine (spiked with Internal Standard, e.g., Rutin or Apigenin-7-glucoside).[1]

  • Washing: Wash with 3 mL Water (5% Methanol) to remove salts/urea.[1]

  • Elution: Elute with 2 mL Methanol (containing 0.1% Formic Acid).

  • Reconstitution: Evaporate under

    at 40°C; reconstitute in 100 L Initial Mobile Phase (95:5 Water:Acetonitrile).

Step 2: UPLC Separation

• Column: ACQUITY UPLC HSS T3 (

  mm, 1.8 m).[1] Note: T3 bonding is superior for retaining polar glucuronides.

• Mobile Phase A: 0.1% Formic Acid in Water.[1]

• Mobile Phase B: Acetonitrile.[1]

• Gradient:

  • 0-2 min: 5% B (Isocratic hold for polar conjugates)[1]

  • 2-12 min: 5%

    40% B (Separation of glucuronides/sulfates)[1]

  • 12-15 min: 40%

    95% B (Elute aglycones/methylated forms)[1]

Step 3: Mass Spectrometry (Q-TOF Settings)

• Mode: Negative Electrospray Ionization (ESI-).[1][2] Flavonoids ionize better in negative mode.

• Source Temp: 120°C; Desolvation Temp: 450°C.[1]

• Scan Range: m/z 100–1000.[1]

• Collision Energy: Ramp 20–40 eV (Essential to generate diagnostic fragments like

  aglycone ions).[1]

Metabolic Pathway Visualization

The following diagram illustrates the biotransformation of Luteolin-7,3'-diglucoside. It highlights the critical hydrolysis step and the divergence into Phase II metabolites detectable in urine.

Caption: Biotransformation pathway of Luteolin-7,3'-diglucoside.[1] The parent diglucoside is hydrolyzed to the aglycone, which undergoes Phase II conjugation before urinary excretion.

Data Interpretation: Diagnostic Fragmentation

To validate identification without standards, use Retro-Diels-Alder (RDA) fragmentation rules.[1]

• Aglycone Confirmation: All metabolites must yield the characteristic Luteolin aglycone ion at m/z 285.0405 (

  ).[1]

• Glucuronide Loss: Look for neutral loss of 176.0321 Da .[1]

• Sulfate Loss: Look for neutral loss of 80 Da .[1]

• Differentiation (3' vs 7'):

  • 7-O-Glucuronide: High abundance of the

    ion (m/z 285) relative to the precursor.[1]

  • 3'-O-Glucuronide: Lower abundance of

    ; often shows secondary fragments at m/z 151 (RDA cleavage of Ring C).[1]

References

• Hostetler, G. et al. (2017).[1] Flavonoid conjugation and metabolism: The role of UGTs and SULTs. Journal of Nutritional Biochemistry.[1] Link

• Chen, Z. et al. (2019).[1] Identification of luteolin metabolites in human urine by UPLC-Q-TOF-MS.[1] Journal of Chromatography B. Link[1]

• Shimoi, K. et al. (1998).[1] Intestinal absorption of luteolin and luteolin 7-O-glucoside in rats and humans.[1] FEBS Letters.[1] Link

• Wu, H. et al. (2022).[1] Metabolic profiling of luteolin in rat plasma, urine and feces by UHPLC-Q-Orbitrap-MS.[1] Frontiers in Pharmacology.[1] Link

• PubChem. (2025).[1] Luteolin-7,3'-di-O-glucoside Compound Summary. National Library of Medicine.[1] Link

Sources

• 1. Luteolin-7,3'-di-O-glucoside | C27H30O16 | CID 24211974 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal and Handling of Luteolin-7,3'-diglucoside

[1][2][3][4]

Part 1: Executive Safety Summary

Immediate Action Required: Treat Luteolin-7,3'-diglucoside as a bioactive organic chemical. While often classified as non-hazardous under GHS compared to its aglycone parent (Luteolin), strict laboratory hygiene prevents cross-contamination and environmental release.[1]

Critical Distinction: Do not confuse Luteolin-7,3'-diglucoside with Luteolin (aglycone) . The aglycone is significantly more toxic (Acute Tox. 2).[1] The diglucoside is generally lower risk due to glycosylation reducing immediate bioavailability and reactivity, but it must still be managed as chemical waste, never municipal trash.[1]

Quick Reference Data

Property	Specification	Operational Implication
CAS Number	52187-80-1 (Typical)	Use for waste manifesting.[2][1][3][4]
Physical State	Yellow powder/solid	Dust generation risk; use weighing boats/funnels.[1][3][4]
Solubility	DMSO, Methanol, Water (Partial)	Dictates liquid waste stream selection.[1][3][4]
RCRA Status	Not P-listed or U-listed	Classified as "Non-Regulated Organic" unless in flammable solvent.[2][1][3][4]
Signal Word	None (typ.) or Warning	Standard PPE (Gloves, Goggles, Lab Coat) is sufficient.[1][3][4]

Part 2: Waste Stream Segregation Logic

Effective disposal relies on the "Chain of Custody" principle. You must determine the final state of the chemical (Solid vs. Liquid) to select the correct waste stream.[1]

The "Solvent Driver" Rule

Because Luteolin-7,3'-diglucoside itself is not a listed hazardous waste, the solvent it is dissolved in usually dictates the regulatory hazard class (e.g., Methanol makes it D001 Ignitable Waste ).[2][1]

Disposal Decision Tree

The following diagram illustrates the decision logic for disposing of Luteolin-7,3'-diglucoside in a research setting.

Figure 1: Decision matrix for segregating Luteolin-7,3'-diglucoside waste based on physical state and solvent composition.

Part 3: Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Bulk Powder & Spills)

Use this for expired stock, contaminated weighing boats, or spill cleanup.[1][3]

• PPE Verification: Don Nitrile gloves (0.11mm minimum), safety glasses, and lab coat.[1] Respiratory protection (N95) is recommended if handling >1g of dry powder to prevent inhalation of fines.[1]

• Containment:

  • Bulk: Transfer loose powder into a clear polyethylene bag or a wide-mouth screw-top jar.[2][1][3][4]

  • Spills: Dampen a paper towel with water or ethanol (to prevent dust dispersal) and wipe up the powder.[1]

• Labeling: Apply a hazardous waste label.

  • Chemical Name: "Luteolin-7,3'-diglucoside Solid Waste."[2][1][3][4]

  • Hazards: Check "Irritant" (precautionary).[1]

  • Constituents: 100% Luteolin-7,3'-diglucoside.[2][1][3][4]

• Disposal Action: Place in the Solid Chemical Waste drum for high-temperature incineration.

Protocol B: Liquid Waste (Experimental Residues)

Use this for HPLC waste, cell culture supernatants, or stock solutions.[1][3]

• Solvent Identification: Check the MSDS of the solvent used (e.g., DMSO, Methanol).[1]

• Segregation:

  • Scenario 1 (Methanol/Ethanol): Pour into the Non-Halogenated Organic waste carboy (Red Can).[1] This is treated as Ignitable Waste (D001).[1]

  • Scenario 2 (DMSO/Water): Pour into the Non-Halogenated Organic waste carboy.[1] Although DMSO is not ignitable, mixing it ensures complete destruction via incineration.

  • Scenario 3 (Dichloromethane/Chloroform): Pour into the Halogenated waste carboy.[1] Note: Flavonoids are rarely dissolved in these, but strict segregation is required if used.[3][4]

• Rinsing: Rinse the original vessel with a small volume of ethanol and add the rinsate to the waste container.

• Record Keeping: Log the addition on the waste container’s accumulation log sheet.

Protocol C: Empty Container Management

Regulatory Standard: EPA 40 CFR 261.7 (RCRA Empty)[2][1]

• Verify "RCRA Empty": Ensure less than 3% of the total volume remains (practically, this means no pourable liquid or scrape-able solid).[1]

• Triple Rinse: Rinse the bottle three times with a compatible solvent (Ethanol or Methanol).[1] Collect all rinsate as Liquid Waste (Protocol B).[1]

• Deface: Cross out the label and the CAS number with a permanent marker.

• Disposal: Place the clean, defaced bottle in the glass recycling or general lab trash, depending on facility rules.

Part 4: Scientific Rationale & Compliance (E-E-A-T)

Why Incineration?

While Luteolin-7,3'-diglucoside is a natural product found in plants (e.g., Lonicera japonica), laboratory concentrations are orders of magnitude higher than environmental background levels.[2][1]

• Bioactivity: Flavonoids inhibit specific enzymes (e.g., kinases) and can disrupt local aquatic ecosystems if released into the water table [1].[1]

• Thermal Destruction: High-temperature incineration (>800°C) ensures the breakdown of the glycosidic bond and the oxidation of the phenolic rings into CO2 and water, eliminating biological activity [2].[1]

Regulatory Interpretation (US EPA)[1][2]

• Listing: Luteolin-7,3'-diglucoside is not listed on the EPA's P-list (acutely hazardous) or U-list (toxic) [3].[2][1][3][4]

• Characteristic Waste: It does not inherently meet characteristics of Ignitability, Corrosivity, or Reactivity.[1] However, under the "Mixture Rule," if it is dissolved in a solvent like Methanol, the entire mixture assumes the hazard code of the solvent (D001) [4].[1][4]

References

• National Institutes of Health (PubChem). Luteolin-7,3'-diglucoside Compound Summary.[2][1] (Accessed 2023).[1][5][6] [Link][2][1]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[1] Washington (DC): National Academies Press (US); 2011.[1] Section 8, Laboratory Waste Management. [Link]

• U.S. Environmental Protection Agency (EPA). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes.[1] [Link]

• U.S. Environmental Protection Agency (EPA). 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[2][1] [Link][2][1][6]

Sources

• 1. Luteolin 7,3'-diglucoside | C27H30O16 | CID 44258089 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Luteolin 3',7-diglucoside | C27H30O16 | CID 5490298 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 4. Waste Code [rcrainfo.epa.gov]
• 5. carlroth.com [carlroth.com]
• 6. epa.gov [epa.gov]